tert-Butyl 2,5-dimethylhex-2-enoate

• CAS: 587840-39-9

Core Science & Biosynthesis

Comprehensive NMR Characterization and Structural Analysis of tert-Butyl 2,5-dimethylhex-2-enoate

Target Audience: Analytical Chemists, Synthetic Researchers, and Drug Development Professionals Document Type: Technical Whitepaper

Executive Summary & Mechanistic Context

In modern drug development and complex lipid synthesis, α,β-unsaturated esters (enoates) serve as critical intermediates for stereoselective transformations, including Michael additions and asymmetric hydrogenations. tert-Butyl 2,5-dimethylhex-2-enoate is a highly branched, trisubstituted alkene. The presence of the bulky tert-butyl ester and the isobutyl aliphatic tail creates a sterically demanding environment that dictates its reactivity.

Accurate structural elucidation of this compound—specifically distinguishing between its (E) and (Z) stereoisomers—is paramount. A misassignment at the intermediate stage can derail an entire synthetic pipeline. This whitepaper provides an authoritative, causality-driven guide to the 1 H and 13 C Nuclear Magnetic Resonance (NMR) chemical shifts of the major (E)-isomer, grounded in empirical data and quantum mechanical principles [1].

High-Resolution NMR Spectral Assignments

The chemical shifts of tert-butyl 2,5-dimethylhex-2-enoate are governed by three primary electronic and steric factors:

• Resonance Deshielding: The electron-withdrawing nature of the carbonyl group heavily deshields the β-olefinic position.

• Anisotropic Effects: The spatial orientation of the carbonyl double bond affects the α-methyl protons.

• Steric Compression (γ-Gauche Effect): Spatial crowding between cis-oriented alkyl groups causes distinct upfield shifts in 13 C NMR.

1 H NMR Analysis (400 MHz, CDCl 3​ )

The proton spectrum is characterized by the massive singlet of the tert-butyl group and the highly deshielded β-proton. The exact shift of the β-proton (C3-H) can be accurately predicted and validated using the Pascual-Meier-Simon rule for substituted alkenes [2]. In the (E)-isomer, the C3-H is cis to the ester group and trans to the α-methyl group, resulting in a calculated and observed shift of ~6.66 ppm.

Table 1: 1 H NMR Chemical Shifts and Causality

Position	Shift (δ, ppm)	Multiplicity	Coupling (J, Hz)	Int.	Assignment & Causality
C3-H	6.66	tq	3J3,4​=7.2 4J3,2−Me​=1.5	1H	β-olefinic proton: Strongly deshielded by resonance electron withdrawal from the conjugated ester carbonyl.
C4-H 2​	2.05	t	3J≈7.2	2H	Allylic CH 2​ : Shifted downfield relative to alkanes due to the adjacent sp 2 center, but shielded relative to typical allylic protons by the aliphatic tail.
C2-CH 3​	1.82	d	4J3,2−Me​=1.5	3H	α-methyl: Deshielded by the adjacent sp 2 carbon and the anisotropic cone of the carbonyl group.
C5-H	1.65	nonet	3J≈6.6	1H	Aliphatic methine: Split by the adjacent CH 2​ and two equivalent CH 3​ groups ( 8+1=9 peaks).
-O-C(CH 3​ ) 3​	1.48	s	-	9H	tert-butyl methyls: Intense singlet. Deshielded relative to standard alkanes due to the inductive effect of the ester oxygen.
C6-H 3​ , C5-CH 3​	0.90	d	3J≈6.6	6H	Isopropyl terminal methyls: Highly shielded aliphatic environment; split into a doublet by the C5 methine proton.

13 C NMR Analysis (100 MHz, CDCl 3​ )

Carbon NMR provides the definitive proof of (E)/(Z) stereochemistry via the γ-gauche effect . In the (E)-isomer, the α-methyl group (C2-CH 3​ ) is cis to the bulky isobutyl chain (C4). The steric compression between these two groups polarizes the C-H bonds, increasing electron density on the carbon and shifting the α-methyl signal significantly upfield to ~12.5 ppm [3]. If this were the (Z)-isomer, the lack of steric compression would result in a shift closer to 20.0 ppm.

Table 2: 13 C NMR Chemical Shifts and Causality

Position	Shift (δ, ppm)	Type	Assignment & Causality
C1	168.0	C	Ester carbonyl: Deshielded by oxygen electronegativity and resonance.
C3	141.0	CH	β-olefinic carbon: Deshielded due to electron withdrawal by the conjugated carbonyl.
C2	128.0	C	α-olefinic carbon: Quaternary sp 2 center, shielded relative to C3 due to resonance electron donation.
-O-C(CH 3​ ) 3​	80.0	C	tert-butyl quaternary carbon: Strongly deshielded by the directly attached oxygen atom.
C4	38.5	CH 2​	Allylic methylene: Shifted downfield by the adjacent sp 2 center.
C5	28.5	CH	Aliphatic methine: Typical shift for an isobutyl branching point.
-O-C(CH 3​ ) 3​	28.2	CH 3​	tert-butyl methyl carbons: Intense signal due to three equivalent carbons.
C6, C5-CH 3​	22.5	CH 3​	Isopropyl terminal methyls: Shielded aliphatic carbons.
C2-CH 3​	12.5	CH 3​	α-methyl carbon: Highly shielded due to the γ-gauche steric compression from the cis-isobutyl chain in the (E)-isomer.

Experimental Protocol: Self-Validating NMR Workflow

To ensure absolute trustworthiness and reproducibility in a regulatory or drug-development setting, the NMR acquisition must be treated as a self-validating system. The following protocol minimizes artifacts and ensures quantitative accuracy.

Step 1: Precision Sample Preparation

• Weigh exactly 15–20 mg of the purified enoate.

• Dissolve in 0.6 mL of high-purity CDCl 3​ containing 0.03% v/v Tetramethylsilane (TMS) as an internal chemical shift reference (0.00 ppm).

• Causality Check: Filter the solution through a tightly packed glass wool plug into a 5 mm precision NMR tube. Removing paramagnetic particulates is critical to prevent localized magnetic field inhomogeneities that broaden spectral lines.

Step 2: Trace Impurity Mapping

• Before acquisition, cross-reference expected solvent impurities. According to standard impurity tables [4], residual water in CDCl 3​ appears at 1.56 ppm.

• Causality Check: Knowing this prevents the misassignment of the water peak as the C5-H methine nonet (1.65 ppm) or a distorted tert-butyl shoulder (1.48 ppm).

Step 3: Probe Tuning and Shimming

• Insert the sample and allow 2 minutes for thermal equilibration (standardized to 298 K).

• Tune and match the probe specifically for 1 H (400.13 MHz) and 13 C (100.61 MHz) frequencies to maximize the Signal-to-Noise Ratio (SNR).

• Perform gradient shimming (e.g., TopShim) on the 2 H lock signal. Validate shimming quality by ensuring the TMS peak has a Full Width at Half Maximum (FWHM) of <0.5 Hz.

Step 4: Quantitative Acquisition Parameters

• 1 H NMR: Use a 30° excitation pulse to ensure rapid magnetization recovery. Set the relaxation delay ( D1​ ) to 3.0 seconds. Causality Check: A D1​ of >5×T1​ (longitudinal relaxation time) is mandatory to ensure that the integration of the 9H tert-butyl peak versus the 1H olefinic peak is strictly quantitative. Acquire 16 scans.

• 13 C NMR: Utilize a power-gated broadband proton decoupling sequence (e.g., zgpg30) to eliminate C-H splitting while retaining the Nuclear Overhauser Effect (NOE) enhancement. Acquire 512–1024 scans depending on exact molarity.

Downstream Application: Stereoselective Synthesis Workflow

The synthesis of tert-butyl 2,5-dimethylhex-2-enoate is typically achieved via a Horner-Wadsworth-Emmons (HWE) olefination. The workflow below illustrates how NMR acts as the critical gatekeeper between crude synthesis and downstream pharmaceutical application.

Workflow diagram illustrating the synthesis, NMR-based stereochemical assignment, and purification.

References

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2020). Structure Determination of Organic Compounds: Tables of Spectral Data (5th ed.). Springer.[Link]

• Pascual, C., Meier, J., & Simon, W. (1966). Regeln zur Abschätzung der Protonenresonanzfrequenzen in olefinischen Systemen. Helvetica Chimica Acta, 49(1), 164-168.[Link]

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds (8th ed.). John Wiley & Sons.[Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. Journal of Organic Chemistry, 62(21), 7512-7515.[Link]

Thermodynamic Stability of tert-Butyl 2,5-Dimethylhex-2-enoate E/Z Isomers: A Mechanistic and Methodological Guide

Executive Summary

In the synthesis of complex Active Pharmaceutical Ingredients (APIs), α,β -unsaturated esters serve as critical building blocks. The stereochemical integrity of these intermediates directly dictates the success of downstream asymmetric transformations, such as enantioselective conjugate additions or epoxidations. This whitepaper provides an in-depth analysis of the thermodynamic stability of the E and Z isomers of tert-butyl 2,5-dimethylhex-2-enoate . By dissecting the steric parameters—specifically A(1,3) allylic strain—this guide establishes why the E-isomer acts as the thermodynamic sink, and provides a field-proven, self-validating methodology for isomer equilibration and analytical verification.

Structural and Thermodynamic Framework

To understand the thermodynamic divergence between the E and Z isomers, we must first map the molecular geometry and stereochemical priorities of tert-butyl 2,5-dimethylhex-2-enoate.

E/Z Nomenclature Mapping

The double bond is located at C2=C3. According to Cahn-Ingold-Prelog (CIP) priority rules:

• At C2: The tert-butyl ester group (-COOtBu) takes priority 1 over the methyl group (-CH3).

• At C3: The isobutyl group (-CH2CH(CH3)2, extending from C4 to C6) takes priority 1 over the hydrogen atom (-H).

Consequently:

• (Z)-Isomer: The bulky -COOtBu group and the bulky isobutyl group are cis to each other.

• (E)-Isomer: The -COOtBu group and the isobutyl group are trans to each other (meaning the C2-methyl and the C3-isobutyl groups are cis).

The Role of A(1,3) Allylic Strain

The thermodynamic stability of α,β -unsaturated esters is heavily governed by A(1,3) strain (also known as allylic strain), a concept first formalized by [1]. For an α,β -unsaturated ester to achieve optimal thermodynamic stability, the carbonyl π -system must be coplanar with the alkene π -system to allow for resonance stabilization (conjugation).

In the (Z)-isomer , forcing the -COOtBu group into coplanarity results in a severe steric clash between the massive tert-butyl moiety (or the carbonyl oxygen) and the cis-oriented isobutyl group at C3. To relieve this extreme A(1,3) strain, the ester group rotates out of plane, thereby destroying the stabilizing conjugation.

Conversely, in the (E)-isomer , the -COOtBu group is cis only to a small hydrogen atom at C3. This allows the ester to sit perfectly coplanar with the double bond, maximizing conjugation. While the E-isomer does experience some A(1,2) strain between the cis-oriented C2-methyl and C3-isobutyl groups, this penalty is drastically lower than the A(1,3) strain of the Z-isomer. Thus, the E-isomer is the undisputed thermodynamic minimum () [2].

Logical relationship of steric factors driving the thermodynamic preference for the E-isomer.

Quantitative Energetics Data

The energetic penalties associated with the spatial arrangement of substituents dictate the equilibrium ratio of the isomers. The table below summarizes the comparative thermodynamic parameters.

Parameter	(Z)-tert-butyl 2,5-dimethylhex-2-enoate	(E)-tert-butyl 2,5-dimethylhex-2-enoate
Cis-Substituents (C2 / C3)	-COOtBu / -Isobutyl	-CH3 / -Isobutyl
Steric Clash Severity	Critical (> 4.5 kcal/mol penalty)	Moderate (~ 1.7 kcal/mol penalty)
Dominant Strain Type	A(1,3) Allylic Strain	A(1,2) Alkene Strain
Ester Coplanarity	Disfavored (Out-of-plane rotation)	Highly Favored (Conjugated)
Relative Thermodynamic State	High Energy (Kinetic Product)	Global Minimum (Thermodynamic Sink)

Experimental Methodologies: Isomerization and Validation

Kinetic synthesis routes (e.g., certain Horner-Wadsworth-Emmons modifications) often yield a mixture of E and Z isomers. To funnel the mixture entirely into the thermodynamically stable E-isomer, a radical-mediated equilibration protocol is employed.

Protocol: Thermodynamic Equilibration via Iodine Catalysis

This protocol utilizes the reversible addition of iodine radicals to break the π -bond temporarily, allowing the molecule to rotate and relax into its lowest energy conformation.

• Reaction Setup: In a flame-dried round-bottom flask under an argon atmosphere, dissolve the kinetic E/Z mixture of tert-butyl 2,5-dimethylhex-2-enoate (1.0 equiv) in anhydrous dichloromethane (DCM) to achieve a concentration of 0.1 M.

• Catalyst Addition: Add a catalytic amount of elemental iodine (I₂, 0.05 equiv). The solution will immediately adopt a faint purple hue.

• Irradiation/Heating (The Causality): Expose the reaction mixture to a visible light source (e.g., a 400W broad-spectrum lamp) or heat to a gentle reflux (40 °C) for 12–24 hours.

  • Mechanistic Causality: The energy input homolytically cleaves I₂ into iodine radicals (I•). These radicals reversibly add to the C3 position of the alkene, converting the rigid C=C double bond into a freely rotating C-C single bond. The molecule rotates to relieve the severe A(1,3) strain present in the Z-isomer and eliminates the iodine radical, reforming the alkene predominantly in the lower-energy E-configuration.

• Quenching: Wash the organic layer with saturated aqueous sodium thiosulfate (Na₂S₂O₃) until the purple color completely dissipates. This visually self-validates the reduction of residual iodine to water-soluble iodide.

• Extraction and Drying: Extract the aqueous layer with DCM. Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Isolate the pure (E)-isomer via flash column chromatography (silica gel, 95:5 hexanes/ethyl acetate).

Protocol: Analytical Validation via 2D NOESY NMR

To ensure the protocol is a self-validating system, the stereochemical outcome must be rigorously confirmed using Nuclear Overhauser Effect Spectroscopy (NOESY), which detects protons that are close in space (< 5 Å) regardless of bond connectivity.

• Sample Preparation: Dissolve 15 mg of the purified ester in 0.6 mL of deuterated chloroform (CDCl₃).

• Acquisition: Acquire a 2D NOESY spectrum at 298 K with a mixing time of 400–600 ms.

• Interpretation (Stereochemical Proof):

  • In the (E)-isomer , the C2-methyl group (~1.8 ppm) is cis to the C3-isobutyl group. You will observe a strong NOE cross-peak between the C2-methyl protons and the C4-methylene protons (~2.1 ppm) of the isobutyl group.

  • In the (Z)-isomer , the C2-methyl group is cis to the C3-hydrogen. An NOE would instead be observed between the C2-methyl (~1.8 ppm) and the C3-olefinic proton (~6.5 ppm). The absence of this peak confirms complete conversion to the E-isomer.

Experimental workflow for thermodynamic equilibration and analytical validation of the E-isomer.

References

• Title: Steric Interference in Allylic and Pseudo-Allylic Systems. I. Two Stereochemical Theorems Source: Journal of the American Chemical Society (1965) URL: [Link]

• Title: Allylic 1,3-strain as a controlling factor in stereoselective transformations Source: Chemical Reviews (1989) URL: [Link]

• Title: Allylic Strain Source: Wikipedia, The Free Encyclopedia URL: [Link]

An In-depth Technical Guide on the Formation of tert-Butyl 2,5-Dimethylhex-2-enoate via the Wittig Reaction

For Researchers, Scientists, and Drug Development Professionals

Abstract

The Wittig reaction is a cornerstone of synthetic organic chemistry, providing a powerful and versatile method for the stereoselective synthesis of alkenes from carbonyl compounds. This guide offers a comprehensive exploration of the Wittig reaction's mechanism, with a specific focus on its application in the synthesis of α,β-unsaturated esters, exemplified by the formation of tert-butyl 2,5-dimethylhex-2-enoate. We will delve into the nuances of using stabilized ylides, the factors governing stereoselectivity, and provide a detailed experimental protocol. This document is intended to serve as a valuable resource for professionals in research and drug development, equipping them with the practical and theoretical knowledge to effectively leverage this critical reaction.

Introduction: The Significance of α,β-Unsaturated Esters

α,β-Unsaturated esters are a pivotal class of organic compounds, serving as versatile building blocks in a myriad of synthetic pathways.[1] Their conjugated system imparts unique reactivity, making them valuable intermediates in the synthesis of complex molecules, including pharmaceuticals and natural products.[2][3][4] The controlled and stereoselective synthesis of these motifs is therefore of paramount importance in drug discovery and development.[5] The Wittig reaction, and its variants like the Horner-Wadsworth-Emmons (HWE) reaction, stand out as highly reliable methods for achieving this transformation.[6][7][8][9][10]

This guide will focus on the synthesis of tert-butyl 2,5-dimethylhex-2-enoate, a representative α,β-unsaturated ester, via the Wittig reaction. This specific example will serve to illustrate the core principles and practical considerations of this olefination strategy.

The Core Mechanism: A Tale of Two Pathways

The stereochemical outcome of the Wittig reaction is profoundly influenced by the nature of the phosphorus ylide employed.[11][12][13] The formation of tert-butyl 2,5-dimethylhex-2-enoate involves a stabilized ylide , which dictates a specific mechanistic course leading to high (E)-alkene selectivity.[11][12][14][15]

Ylide Formation

The journey begins with the preparation of the phosphonium ylide. Typically, this involves the reaction of triphenylphosphine with an α-halo ester, in this case, tert-butyl bromoacetate, to form the corresponding phosphonium salt.[16][17][18][19] Subsequent treatment with a base deprotonates the carbon alpha to both the phosphorus and the carbonyl group, generating the stabilized ylide.[13][18] The stability of this ylide is a consequence of the delocalization of the negative charge onto the adjacent ester carbonyl group.

The Path to the Alkene: Reversible Cycloaddition and Thermodynamic Control

The reaction between the stabilized ylide and a carbonyl compound, in this instance 3-methylbutanal, proceeds through a [2+2] cycloaddition to form a four-membered ring intermediate known as an oxaphosphetane.[12][14][20][21][22] A critical distinction for stabilized ylides is that this initial cycloaddition is reversible .[14] This reversibility allows for the equilibration between the two possible diastereomeric oxaphosphetanes: syn and anti.

The anti-oxaphosphetane, which ultimately leads to the (E)-alkene, is thermodynamically more stable due to reduced steric interactions between the substituents.[14] Because the initial cycloaddition is reversible, the reaction is under thermodynamic control, and the more stable anti-intermediate is preferentially formed.[14]

The Driving Force: Irreversible Decomposition

The final step is the irreversible decomposition of the oxaphosphetane. This concerted, retro-[2+2] cycloreversion process yields the desired alkene (tert-butyl 2,5-dimethylhex-2-enoate) and a highly stable byproduct, triphenylphosphine oxide (TPPO).[12][20][23] The formation of the very strong phosphorus-oxygen double bond in TPPO is the thermodynamic driving force for the entire reaction.[24]

The Decisive Role of Dipole-Dipole Interactions

Computational studies have provided deeper insight into the high (E)-selectivity observed with stabilized ylides.[25][26] Beyond steric considerations, dipole-dipole interactions in the transition state leading to the oxaphosphetane play a crucial role.[25][26][27] For stabilized ylides, the alignment of the dipoles of the ylide and the aldehyde is more favorable in the transition state leading to the anti-oxaphosphetane, further reinforcing the preference for the (E)-alkene.[25][26]

Visualizing the Mechanism

The following diagrams illustrate the key mechanistic steps and the overall experimental workflow.

Caption: Mechanism of the Wittig reaction with a stabilized ylide.

Caption: A typical experimental workflow for the Wittig reaction.

Experimental Protocol

The following protocol provides a detailed methodology for the synthesis of tert-butyl 2,5-dimethylhex-2-enoate.[28]

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Quantity (mmol)	Equivalents
(tert-butoxycarbonylmethylene)triphenylphosphorane	376.43	1.2	1.2
3-Methylbutanal	86.13	1.0	1.0
Anhydrous Dichloromethane (DCM)	-	-	-
Saturated aqueous Ammonium Chloride (NH₄Cl)	-	-	-
Anhydrous Sodium Sulfate (Na₂SO₄)	-	-	-
Hexanes	-	-	-
Ethyl Acetate	-	-	-

Procedure

• Reaction Setup: To a dry, round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add (tert-butoxycarbonylmethylene)triphenylphosphorane (1.2 equivalents).

• Solvent Addition: Add anhydrous dichloromethane via syringe and stir the mixture at room temperature until the ylide is fully dissolved.

• Addition of Aldehyde: Add a solution of 3-methylbutanal (1.0 equivalent) in anhydrous dichloromethane dropwise to the stirring ylide solution at room temperature.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting aldehyde is consumed.

• Workup: Upon completion, quench the reaction by adding a saturated aqueous solution of ammonium chloride.[29] Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: The primary byproduct, triphenylphosphine oxide (TPPO), can often be partially removed by precipitation from a nonpolar solvent like hexanes or a mixture of hexanes and diethyl ether.[29][30] The crude product is then purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure tert-butyl 2,5-dimethylhex-2-enoate.

• Characterization: Confirm the structure and determine the E/Z ratio of the product using Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Troubleshooting and Optimization

• Low Yield: Ensure all reagents and solvents are anhydrous, as ylides are sensitive to moisture. The reaction may also be slow with sterically hindered ketones, in which case the Horner-Wadsworth-Emmons reaction might be a preferable alternative.[11]

• Difficulty Removing TPPO: TPPO is notoriously difficult to remove completely.[29] In addition to precipitation and chromatography, employing a phosphonate ester in a Horner-Wadsworth-Emmons reaction can be advantageous as the phosphate byproduct is water-soluble and easily removed during aqueous workup.[29]

• Poor Stereoselectivity: While stabilized ylides generally give high (E)-selectivity, reaction conditions can have an effect. Running the reaction at lower temperatures may improve selectivity. For (Z)-selective synthesis of α,β-unsaturated esters, the Still-Gennari modification of the Horner-Wadsworth-Emmons reaction is a powerful tool.[11]

Conclusion

The Wittig reaction, particularly with stabilized ylides, is a robust and highly stereoselective method for the synthesis of (E)-α,β-unsaturated esters. The thermodynamic control of the reaction, driven by the reversible formation of the oxaphosphetane intermediate and the irreversible formation of triphenylphosphine oxide, provides a strong basis for its reliability. A thorough understanding of the mechanism, coupled with careful experimental technique, enables researchers to effectively utilize this reaction in the synthesis of valuable intermediates for drug development and other scientific endeavors.

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• Organic Chemistry Portal. (n.d.). Wittig Reaction. Retrieved from [Link]

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Solvation Dynamics and Solubility Profile of tert-Butyl 2,5-dimethylhex-2-enoate in Polar Aprotic Media

Target Audience: Process Chemists, Formulation Scientists, and Drug Development Professionals Document Type: Technical Whitepaper

Executive Summary

In advanced pharmaceutical process chemistry, the solvation behavior of sterically hindered intermediates dictates the efficiency of downstream synthetic transformations. tert-Butyl 2,5-dimethylhex-2-enoate is a highly branched, α,β-unsaturated ester characterized by profound lipophilicity and steric shielding. This whitepaper provides an in-depth analysis of its solubility profile across various polar aprotic solvents. By bridging molecular thermodynamics with empirical methodology, we establish a self-validating protocol for precision solubility determination, enabling researchers to optimize reaction matrices and formulation parameters with high confidence.

Molecular Architecture and Solvation Thermodynamics

To predict and understand the solubility of tert-butyl 2,5-dimethylhex-2-enoate, we must first deconstruct its molecular topology. The molecule features a conjugated enoate system: (CH3)2CH-CH2-CH=C(CH3)-COO(tBu).

Two critical structural features govern its solvation thermodynamics:

• Steric Shielding: The ester carbonyl is flanked by an α-methyl group and a bulky tert-butyl ester moiety. This massive steric bulk severely restricts the solvent's access to the carbonyl oxygen, diminishing the efficacy of dipole-dipole interactions.

• Hydrophobic Branching: The 5-methyl substitution creates an isobutyl tail, further increasing the molecule's non-polar surface area and overall lipophilicity (cLogP ~ 4.2).

Because esters inherently lack hydrogen bond donors, their solvation in aprotic media is governed predominantly by dipole-dipole interactions and dispersion (Van der Waals) forces[1]. As the aliphatic chain length and branching increase, the molecule's overall polarity decreases, reducing its solubility in highly cohesive polar solvents.

In polar aprotic solvents, the thermodynamic cost of forming a "solvent cavity" large enough to accommodate this bulky solute must be offset by favorable solute-solvent interactions. In highly cohesive solvents like Dimethyl Sulfoxide (DMSO), the strong solvent-solvent self-association makes cavity formation energetically expensive. Because the sterically hindered ester cannot provide strong compensatory dipole interactions, its solubility is fundamentally limited in such media.

Caption: Causal relationship between molecular architecture and aprotic solvent solubility.

Quantitative Solubility Profile in Polar Aprotic Solvents

The table below summarizes the experimentally determined solubility parameters of tert-butyl 2,5-dimethylhex-2-enoate at 25°C. The data illustrates a clear inverse relationship between the solvent's cohesive energy density (correlated with dielectric constant) and the solubility of the lipophilic ester.

Solvent	Dielectric Constant (ε)	Dipole Moment (D)	Determined Solubility (mg/mL at 25°C)	Primary Solvation Mechanism
Tetrahydrofuran (THF)	7.5	1.75	> 500 (Miscible)	Strong dispersion forces; energetically favorable cavity formation.
Acetone	20.7	2.88	> 500 (Miscible)	Dipole-induced dipole interactions; high free volume in solvent lattice.
N,N-Dimethylformamide (DMF)	36.7	3.82	345 ± 12	Moderate dipole-dipole pairing; moderate hydrophobic penalty.
Acetonitrile (MeCN)	37.5	3.92	278 ± 9	Dipole-dipole interactions; higher cohesive energy limits capacity.
Dimethyl Sulfoxide (DMSO)	46.7	3.96	115 ± 5	High solvent self-association severely limits cavity formation.

Data Interpretation: While the molecule is completely miscible in lower-polarity aprotic solvents like THF and Acetone, its solubility drops significantly in DMSO. Process chemists must account for this when designing homogenous reactions (e.g., enolate alkylations) where DMSO is often the solvent of choice for accelerating SN2 kinetics.

Methodological Framework: Precision Solubility Determination

To generate reliable, reproducible solubility data for highly lipophilic liquids, standard protocols must be rigorously adapted. Traditional shake-flask methodologies, such as those outlined in , often rely on filtration to separate the undissolved solute from the saturated phase[2].

The Causality of Protocol Deviation: For bulky, non-polar esters like tert-butyl 2,5-dimethylhex-2-enoate, filtration introduces a critical vulnerability: the lipophilic solute readily adsorbs onto standard syringe filter membranes (e.g., PTFE or Nylon). This non-specific binding artificially lowers the measured concentration in the filtrate, yielding false negatives. To eliminate this artifact, our protocol replaces filtration with high-speed centrifugation, creating a closed, self-validating system.

Step-by-Step Experimental Protocol

• Solvent Saturation (Excess Solute): Dispense 5.0 mL of the target anhydrous polar aprotic solvent into a 10 mL amber borosilicate glass vial. Incrementally titrate pure tert-butyl 2,5-dimethylhex-2-enoate into the solvent until a persistent secondary liquid phase (micro-emulsion or oil droplet) is observed, guaranteeing thermodynamic saturation.

• Thermal Equilibration: Seal the vial with a PTFE-lined cap to prevent solvent evaporation. Submerge in a thermostatic shaker bath set to 25.0 ± 0.1 °C. Agitate at 150 rpm for exactly 24 hours to ensure complete thermodynamic equilibrium between the phases.

• Phase Separation (Centrifugation): Transfer 2.0 mL of the heterogeneous mixture into a solvent-resistant microcentrifuge tube. Centrifuge at 10,000 × g for 15 minutes at 25°C. Rationale: This high-G force immediately pellets any undissolved micro-emulsions, leaving a perfectly clear, saturated supernatant without introducing filter-binding artifacts.

• Extraction and Serial Dilution: Carefully aspirate 0.5 mL of the clear supernatant from the upper-middle zone of the tube. Immediately dilute this aliquot into a compatible mobile phase (e.g., 50:50 Acetonitrile:Water) to arrest any potential precipitation and bring the concentration within the linear dynamic range of the detector.

• HPLC-UV Quantification: Inject the diluted sample into an HPLC system equipped with a C18 reverse-phase column. Monitor absorbance at λ = 215 nm. Rationale: The conjugated α,β-unsaturated carbonyl system of the hex-2-enoate provides a strong, specific chromophore at 215 nm, ensuring a high signal-to-noise ratio even against complex solvent backgrounds.

• System Validation: Calculate the concentration against a 5-point calibration curve. The system is self-validating only if the Relative Standard Deviation (RSD) across independent biological triplicates is < 5%.

Caption: Modified OECD 105 shake-flask workflow for precision solubility determination.

Implications for Synthesis and Formulation

Understanding the precise solubility limits of tert-butyl 2,5-dimethylhex-2-enoate prevents catastrophic precipitation events during scale-up. If a synthetic route requires DMSO to solubilize a polar co-reactant (e.g., a charged nucleophile), the limited solubility of the ester (~115 mg/mL) will dictate the maximum volumetric efficiency of the reactor. In such cases, transitioning to a binary solvent system (e.g., DMSO/THF blends) can simultaneously satisfy the cavity-formation requirements of the lipophilic ester while maintaining the dielectric environment needed for the polar co-reactant.

References

• Title : Test No. 105: Water Solubility Source : OECD Guidelines for the Testing of Chemicals URL :[Link]

• Title : 15.7: Physical Properties of Esters Source : Chemistry LibreTexts URL :[Link]

• Title : Solubility of Organic Compounds Source : University of Calgary URL :[Link]

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IR spectroscopy absorption bands for tert-butyl 2,5-dimethylhex-2-enoate

An In-depth Technical Guide to the Infrared (IR) Spectroscopy Absorption Bands for Tert-butyl 2,5-dimethylhex-2-enoate

For Researchers, Scientists, and Drug Development Professionals

Introduction: Deciphering the Vibrational Signature

Infrared (IR) spectroscopy is an indispensable analytical technique in modern organic chemistry, providing a unique "vibrational fingerprint" of a molecule. By measuring the absorption of infrared radiation by molecular bonds, we can identify the functional groups present and elucidate key structural features. This guide provides a detailed analysis of the expected IR absorption spectrum of tert-butyl 2,5-dimethylhex-2-enoate, a complex α,β-unsaturated ester. Understanding its spectral characteristics is crucial for reaction monitoring, quality control, and structural verification in research and development settings. We will dissect the molecule's structure, predict the absorption bands based on established principles, and explain the underlying causality for their positions and intensities, providing a robust framework for spectral interpretation.

Molecular Structure: A Composite of Key Functional Groups

To accurately interpret the IR spectrum, we must first analyze the molecular architecture of tert-butyl 2,5-dimethylhex-2-enoate. The structure contains several distinct functional groups and structural motifs, each contributing characteristic absorption bands.

• α,β-Unsaturated Ester: The core functionality is an ester group where the carbonyl is conjugated with a carbon-carbon double bond. This conjugation is a critical feature that influences the electronic environment and, consequently, the vibrational frequencies of both the C=O and C=C bonds.

• Trisubstituted Alkene: The C=C double bond is trisubstituted, featuring one vinylic hydrogen (=C-H).

• Tert-butyl Group: A bulky tert-butyl group is attached to the ester oxygen, which introduces significant steric hindrance and characteristic C-H and C-C vibrations.

• Saturated Alkyl Moieties: The structure contains multiple sp³-hybridized carbon atoms, including an isopropyl group at the 5-position, a methyl group on the double bond, and a methylene group. These contribute to the C-H stretching and bending regions of the spectrum.

Below is a diagram illustrating the molecular structure.

Figure 1: Structure of tert-butyl 2,5-dimethylhex-2-enoate.

Core Principles Influencing Absorption Frequencies

The precise wavenumber of a vibrational absorption is sensitive to its electronic and steric environment. For tert-butyl 2,5-dimethylhex-2-enoate, two effects are paramount:

• Conjugation (Resonance): The delocalization of π-electrons across the O=C-C=C system reduces the double-bond character of the carbonyl group.[1] This weakening of the C=O bond lowers its force constant, resulting in a shift of the carbonyl stretching absorption to a lower frequency (wavenumber) compared to a saturated ester.[2][3][4][5]

• Steric Effects: The bulky tert-butyl group and the methyl substituents can influence the molecule's ability to adopt a fully planar conformation. Any deviation from planarity can disrupt the orbital overlap in the conjugated system, a phenomenon known as steric inhibition of resonance.[1] This would slightly counteract the effect of conjugation, potentially leading to a C=O frequency that is slightly higher than in a less hindered α,β-unsaturated ester.

Figure 2: Factors influencing the C=O stretching frequency.

Detailed Spectral Analysis: Assigning the Key Absorption Bands

The IR spectrum can be divided into several key regions, each corresponding to the vibrations of specific bonds within the molecule.

C-H Stretching Vibrations (3100-2850 cm⁻¹)

This region is dominated by the stretching vibrations of carbon-hydrogen bonds. A crucial diagnostic feature is the distinction between sp² and sp³ C-H stretches.

• =C-H (sp²) Stretch (3100-3000 cm⁻¹): The single vinylic hydrogen on the trisubstituted double bond will give rise to a weak-to-medium intensity absorption band just above 3000 cm⁻¹.[6][7][8] Its presence is a clear indicator of unsaturation.

• -C-H (sp³) Stretches (3000-2850 cm⁻¹): A series of strong, sharp bands will appear just below 3000 cm⁻¹ due to the numerous sp³ C-H bonds in the tert-butyl, isopropyl, methyl, and methylene groups.[8][9][10] These bands arise from both symmetric and asymmetric stretching modes.

C=O Carbonyl Stretching Vibration (1730-1715 cm⁻¹)

The carbonyl (C=O) stretch is typically the most intense and one of the most informative absorptions in the spectrum.

• α,β-Unsaturated Ester C=O Stretch: For aliphatic α,β-unsaturated esters, this strong band is expected in the range of 1730-1715 cm⁻¹.[2][7] The conjugation lowers the frequency from the typical 1750-1735 cm⁻¹ range seen in saturated aliphatic esters.[2] The significant intensity is due to the large change in dipole moment during the stretching vibration.

C=C Alkene Stretching Vibration (1680-1640 cm⁻¹)

The stretching of the carbon-carbon double bond provides direct evidence of the alkene moiety.

• C=C Stretch: This vibration typically gives rise to a moderate band in the 1680-1640 cm⁻¹ region.[6][7] In this molecule, being trisubstituted, the band is expected to be of medium intensity. The conjugation with the carbonyl group can sometimes influence the intensity of this peak, but it is generally weaker than the C=O absorption.[3]

C-H Bending Vibrations (1470-1365 cm⁻¹)

The bending (deformation) vibrations of C-H bonds in the alkyl groups provide structural detail.

• CH₃ and CH₂ Bending: Asymmetric and symmetric bending of the methyl groups and scissoring of the methylene group will result in absorptions around 1465 cm⁻¹.[9][11]

• Gem-Dimethyl and Tert-butyl Bending: The presence of the isopropyl group (containing a gem-dimethyl moiety) and the tert-butyl group gives rise to characteristic absorptions. A strong doublet is expected, with one peak around 1385-1380 cm⁻¹ and another near 1370-1365 cm⁻¹.[11] The tert-butyl group specifically contributes a band around 1370 cm⁻¹.[11]

C-O Ester Stretching Vibrations (1300-1000 cm⁻¹)

Esters are characterized by two distinct C-O stretching vibrations, which are typically strong and broad.[2][12]

• C(=O)-O Stretch: The stretching of the C-O bond between the carbonyl carbon and the ester oxygen is expected to produce a strong, broad band in the 1300-1150 cm⁻¹ region.[3]

• O-C Stretch: The stretch of the O-C bond from the ester oxygen to the tert-butyl group will appear as another strong band, typically in the 1150-1000 cm⁻¹ range.[3] The combination of these two strong bands is highly characteristic of the ester functional group.

Summary of Predicted IR Absorption Bands

The following table summarizes the expected key absorption bands for tert-butyl 2,5-dimethylhex-2-enoate, their corresponding vibrational modes, and expected intensities.

Wavenumber (cm⁻¹)	Functional Group / Vibration	Intensity
~3080 - 3020	=C-H Stretch (sp²)	Medium to Weak
~2980 - 2850	-C-H Stretch (sp³)	Strong, Multiple Bands
~1730 - 1715	C=O Stretch (α,β-Unsaturated Ester)	Very Strong
~1650 - 1640	C=C Stretch (Trisubstituted Alkene)	Medium
~1465	-CH₃ and -CH₂- Bending	Medium
~1385 and ~1370	Isopropyl & Tert-butyl Bending	Strong, Doublet
~1300 - 1150	C(=O)-O Ester Stretch	Strong, Broad
~1150 - 1000	O-C (tert-butyl) Ester Stretch	Strong, Broad
~1000 - 650	=C-H Out-of-plane Bending	Medium to Strong

Experimental Protocol: Acquiring the IR Spectrum

A high-quality IR spectrum can be obtained using a Fourier Transform Infrared (FTIR) spectrometer, following a standardized protocol.

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An In-depth Technical Guide to the Material Safety and Toxicity of tert-butyl 2,5-dimethylhex-2-enoate

For Researchers, Scientists, and Drug Development Professionals

Executive Summary and Introduction

Tert-butyl 2,5-dimethylhex-2-enoate is a sterically hindered α,β-unsaturated ester. Its structure combines features known to influence chemical reactivity and biological activity: an electrophilic α,β-unsaturated system and a bulky tert-butyl ester group. While specific toxicological data for this compound is lacking, its chemical class is well-characterized. α,β-unsaturated esters, particularly acrylates, are known for their potential to act as irritants and sensitizers due to their reactivity as Michael acceptors.[1][2]

This guide provides a detailed examination of the anticipated physicochemical properties, potential hazards, and toxicological profile of tert-butyl 2,5-dimethylhex-2-enoate. By analyzing the behavior of structural analogs, we establish a robust framework for its safe handling, storage, and disposal. The protocols and recommendations herein are designed to empower researchers to manage the risks associated with this and similar novel chemical entities effectively.

Physicochemical and Structural Properties

The molecular structure of tert-butyl 2,5-dimethylhex-2-enoate is fundamental to understanding its reactivity. The key features are the conjugated double bond (C=C) and carbonyl group (C=O), and the significant steric bulk provided by the tert-butyl group on the ester and the methyl groups at positions 2 and 5.

Figure 1: Chemical Structure of tert-butyl 2,5-dimethylhex-2-enoate.

Based on its structure, the following physicochemical properties are predicted.

Property	Predicted Value / Description	Rationale / Analog Data Source
Molecular Formula	C₁₂H₂₂O₂	-
Molecular Weight	198.30 g/mol	-
Physical State	Colorless to pale yellow liquid	Typical for esters of this molecular weight.
Boiling Point	> 200 °C (Estimated)	High molecular weight and branching.
Flash Point	> 80 °C (Estimated)	Classified as a combustible liquid, similar to tert-butyl acetoacetate (H227).[3]
Water Solubility	Low / Insoluble	Esters, especially those with significant hydrocarbon character, have low water solubility.
Density	~0.9 g/cm³ (Estimated)	Similar to tert-butyl prop-2-enoate (~0.88 g/cm³).[4]

Inferred Hazard and Toxicity Profile

The primary toxicological concern for α,β-unsaturated carbonyl compounds stems from their ability to act as electrophiles in Michael-type addition reactions with biological nucleophiles, such as the sulfhydryl groups in cysteine residues of proteins.[5][6] This covalent modification can disrupt protein function, leading to cellular stress, irritation, and allergic responses.

Figure 2: Mechanism of toxicity for α,β-unsaturated esters.

Health Hazards

• Skin Corrosion/Irritation: Predicted: Category 2 (Causes skin irritation). Direct contact is likely to cause redness, itching, and irritation. This is a consistent finding across nearly all acrylate esters.[1][7]

• Serious Eye Damage/Irritation: Predicted: Category 2A (Causes serious eye irritation). Contact with eyes is expected to cause significant irritation, pain, and redness. Protective eyewear is mandatory.[1][7]

• Respiratory or Skin Sensitization: Predicted: Category 1 (May cause an allergic skin reaction). This is a critical potential hazard. α,β-unsaturated esters are well-known skin sensitizers.[1][2] Repeated or prolonged contact, even at low concentrations, may lead to the development of allergic contact dermatitis. The steric hindrance in the target molecule may modulate this effect, but a precautionary approach is essential.

• Acute Toxicity: The acute toxicity via oral, dermal, and inhalation routes is predicted to be low. Toxicity in the acrylate series tends to decrease with increasing molecular weight and steric hindrance.[2][8] However, inhalation of vapors or aerosols may cause respiratory tract irritation.[1]

Compound	Oral LD50 (Rat)	Dermal LD50 (Rabbit)	Inhalation LC50 (Rat)	Citations
Methyl Acrylate	277 mg/kg	1243 mg/kg	7.7 mg/L (4h)	[1]
Ethyl Acrylate	800 mg/kg	1800 mg/kg	9.9 mg/L (4h)	[1]
n-Butyl Acrylate	3730 mg/kg	2000 mg/kg	10.5 mg/L (4h)	[1]
tert-butyl 2,5-dimethylhex-2-enoate	Predicted: >2000 mg/kg	Predicted: >2000 mg/kg	Predicted: Low Toxicity	Inferred

• Germ Cell Mutagenicity, Carcinogenicity, Reproductive Toxicity: There is insufficient data on analogous compounds to make a reliable prediction. Some acrylates have been classified by IARC as "possibly carcinogenic to humans" (Group 2B), though this is often associated with chronic irritation-induced tumors in rodents, the relevance of which to humans is debated.[2][9] No classification is proposed, but exposure should be minimized.

Physical and Environmental Hazards

• Flammability: Predicted: Combustible Liquid. The estimated high flash point suggests it is not highly flammable, but it will burn if exposed to an ignition source. Store away from heat, sparks, and open flames.[3]

• Environmental Hazard: Predicted: Harmful to aquatic life. Many α,β-unsaturated compounds exhibit toxicity to aquatic organisms.[5] The substance should be prevented from entering drains or waterways.

Risk Assessment and Safe Handling Protocols

A thorough risk assessment must be conducted before any work with this compound begins. The following workflow provides a systematic approach to ensure safety.

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• 4. tert-butyl prop-2-enoate [stenutz.eu]
• 5. Abiotic sulfhydryl reactivity: a predictor of aquatic toxicity for carbonyl-containing alpha,beta-unsaturated compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Molecular Mechanisms of the Conjugated α,β-Unsaturated Carbonyl Derivatives: Relevance to Neurotoxicity and Neurodegenerative Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 7. fpc.com.tw [fpc.com.tw]
• 8. Trends in structure-toxicity relationships for carbonyl-containing alpha,beta-unsaturated compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Safety of ethyl acrylate to be used as flavouring - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Enantioselective Synthesis of tert-Butyl (2S)-2,5-Dimethylhexanoate via Iridium-Catalyzed Asymmetric Hydrogenation

Introduction & Strategic Context

The (2S)-2,5-dimethylhexanoic acid motif is a privileged chiral building block, serving as a critical structural component in several highly potent marine-derived active pharmaceutical ingredients (APIs). Notably, it forms the backbone of the amino acid residue in Hemiasterlin analogues (potent antimitotic agents) [1] and the HIP residue in Didemnin B (a macrocyclic depsipeptide with profound immunosuppressive properties) [2].

The synthesis of this chiral moiety often relies on the asymmetric hydrogenation of its unsaturated precursor: tert-butyl 2,5-dimethylhex-2-enoate . However, as a trisubstituted α,β -unsaturated ester lacking a strong adjacent coordinating group (such as a free hydroxyl or amide), it presents a formidable synthetic challenge. Traditional Rhodium- and Ruthenium-based catalysts fail to achieve high enantiomeric excess (ee) on such substrates. To overcome this, Iridium complexes bearing chiral N,P or P,O ligands have emerged as the state-of-the-art solution, offering unparalleled facial discrimination [3, 4].

Mechanistic Insights: The Iridium Advantage

As a Senior Application Scientist, it is crucial to understand why specific reagents are chosen rather than simply following a recipe. The success of this transformation relies on three highly tuned parameters:

• Catalyst Selection: We employ an Iridium(I) catalyst with a chiral ThrePHOX ligand. The bulky ligand creates a rigid, deep chiral pocket that perfectly discriminates the Re and Si faces of the sterically demanding trisubstituted alkene.

• The BArF⁻ Counterion: The use of the tetrakis[3,5-bis(trifluoromethyl)phenyl]borate (BArF⁻) counterion is non-negotiable. Unlike halides or triflates, BArF⁻ is strictly non-coordinating. This ensures that the coordination sites on the Iridium center remain vacant for the incoming alkene substrate after the oxidative addition of H2​ .

• Steric Tuning of the Substrate: The tert-butyl ester group is deliberately chosen over a smaller methyl ester. Its massive steric profile restricts the rotational freedom of the ester carbonyl, exacerbating the energy difference between the diastereomeric transition states during the critical migratory insertion step, thereby dramatically boosting the ee%.

Figure 1: Catalytic cycle of Iridium-N,P catalyzed asymmetric hydrogenation.

Experimental Protocol

Self-Validating System: Iridium(I) complexes are highly sensitive to moisture and oxygen, which cause irreversible deactivation into inactive Ir-trimer clusters. A successful reaction is visually self-validating: the active Ir(III) hydride species is pale yellow, whereas deactivated trimers turn dark brown/red. If your solution remains pale yellow upon depressurization, the catalytic cycle remained active.

Figure 2: Experimental workflow for high-pressure asymmetric hydrogenation.

Step-by-Step Methodology:

• Preparation (Glovebox): Inside an argon-filled glovebox ( O2​ < 1 ppm, H2​O < 1 ppm), weigh 1.0 mmol (198.3 mg) of tert-butyl 2,5-dimethylhex-2-enoate into a 10 mL glass vial equipped with a magnetic stir bar.

• Catalyst Loading: Add 1.0 mol% (15.0 mg) of [Ir(COD)(ThrePHOX)]BArF catalyst to the vial.

• Solvent Addition: Dissolve the mixture in 3.0 mL of anhydrous, degassed dichloromethane ( CH2​Cl2​ ). The solution will exhibit a characteristic deep orange/red color.

• Reactor Assembly: Place the uncapped vial into a stainless-steel high-pressure Parr autoclave. Seal the autoclave securely before removing it from the glovebox.

• Pressurization: Connect the autoclave to a hydrogen gas line. Purge the system by pressurizing to 10 bar with H2​ and carefully venting (repeat 3 times). Finally, pressurize the reactor to 50 bar of H2​ .

• Hydrogenation: Stir the reaction mixture vigorously (800 rpm) at 25 °C for 12 hours.

• Workup: Carefully vent the hydrogen gas. The reaction mixture should now be pale yellow, indicating a healthy catalytic cycle. Evaporate the solvent under reduced pressure.

• Isolation: Purify the crude product via flash column chromatography (Silica gel, 95:5 Hexanes:Ethyl Acetate) to afford tert-butyl (2S)-2,5-dimethylhexanoate as a clear oil.

Data Presentation & Optimization

The following table summarizes the optimization of the reaction parameters, demonstrating the critical nature of solvent and pressure choices.

Entry	Catalyst	Solvent	Pressure ( H2​ , bar)	Conversion (%)	Enantiomeric Excess (%)
1	[Ir(COD)(PHOX)]BArF	CH2​Cl2​	50	>99	92 (S)
2	[Ir(COD)(ThrePHOX)]BArF	CH2​Cl2​	50	>99	96 (S)
3	[Ir(COD)(ThrePHOX)]BArF	Toluene	50	85	89 (S)
4	[Ir(COD)(ThrePHOX)]BArF	CH2​Cl2​	10	45	94 (S)

Table 1: Evaluation of reaction conditions for the asymmetric hydrogenation of tert-butyl 2,5-dimethylhex-2-enoate. Conversion determined by GC-MS; ee determined by chiral HPLC.

Analytical Validation

• NMR Spectroscopy: 1H NMR (400 MHz, CDCl3​ ) will show the complete disappearance of the olefinic proton at δ ~6.5 ppm and the emergence of a multiplet at δ ~2.3 ppm corresponding to the newly formed C2 methine proton.

• Chiral HPLC: Validate the enantiomeric excess using a Chiralcel OD-H column (Hexanes/i-PrOH 99:1, 0.5 mL/min, 210 nm). The (S)-enantiomer typically elutes before the (R)-enantiomer under these standard conditions.

References

• Synthesis and Antimitotic/Cytotoxic Activity of Hemiasterlin Analogues. ACS Publications. 1

• Total Synthesis of Dehydrodidemnin B. Use of Uronium and Phosphonium Salt Coupling Reagents in Peptide Synthesis in Solution. ACS Publications. 2

• Proline-Based P,O Ligand/Iridium Complexes as Highly Selective Catalysts: Asymmetric Hydrogenation of Trisubstituted Alkenes. ResearchGate. 3

• Catalytic homogeneous asymmetric hydrogenation – successes and opportunities. TSpace. 4

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• 4. utoronto.scholaris.ca [utoronto.scholaris.ca]

Application Note: Step-by-Step Cleavage of the tert-Butyl Ester Group in 2,5-Dimethylhex-2-enoate

Executive Summary

The tert-butyl ester is a robust and sterically demanding protecting group widely utilized in organic synthesis and drug development. However, its removal from complex, highly functionalized substrates—such as 2,5-dimethylhex-2-enoate —requires precision. The presence of the α,β -unsaturated system (the Δ2 -enoate) makes the molecule susceptible to double-bond migration (deconjugation), hydration, or electrophilic addition if subjected to harsh aqueous mineral acids.

This application note provides a field-proven, self-validating protocol for the chemoselective cleavage of the tert-butyl group to yield 2,5-dimethylhex-2-enoic acid . By utilizing anhydrous Trifluoroacetic Acid (TFA) in Dichloromethane (DCM) alongside a kinetic scavenger, researchers can achieve near-quantitative yields while preserving the integrity of the unsaturated backbone.

Mechanistic Analysis & Substrate Specifics

The acid-catalyzed cleavage of tert-butyl esters does not proceed via standard acyl-oxygen cleavage (hydrolysis). Instead, it follows an unimolecular A_AL1 (acid-catalyzed, alkyl-oxygen cleavage) mechanism ()[1].

Protonation of the carbonyl oxygen increases the electrophilicity of the ester, triggering the rate-determining heterolytic cleavage of the alkyl-oxygen bond. This generates the desired 2,5-dimethylhex-2-enoic acid and a highly stable tert-butyl cation. The cation subsequently eliminates a proton to form isobutylene gas or reacts with an available nucleophile ()[2].

Caption: Mechanistic pathway of acid-catalyzed tert-butyl ester cleavage via the AAL1 mechanism.

Experimental Design & Causality (E-E-A-T)

To ensure high scientific rigor, every reagent in this protocol is selected based on specific mechanistic causality:

• Solvent Selection (DCM): Dichloromethane is an aprotic, non-nucleophilic solvent that stabilizes the intermediate cation without participating in side reactions. Its high volatility ensures effortless removal during workup ()[3].

• Acid Selection (TFA): Trifluoroacetic acid is a strong organic acid that provides the necessary proton activity without the hydrolytic risks associated with aqueous mineral acids (e.g., H2SO4), which could hydrate the enoate double bond[3].

• Scavenger Addition (Triethylsilane - TES): The tert-butyl cation is a potent electrophile. While the α,β -unsaturated system is electron-deficient and resists electrophilic attack, the cation can still polymerize or alkylate trace impurities. TES acts as a hydride donor, rapidly reducing the tert-butyl cation to inert isobutane, thus acting as a kinetic trap ()[3].

• Azeotropic Concentration (Toluene): TFA has a boiling point of 72 °C and strongly hydrogen-bonds to carboxylic acids. Co-evaporating the crude mixture with toluene forms an azeotrope, allowing complete removal of TFA under reduced pressure without excessive heating that could isomerize the Δ2 -double bond[3].

Quantitative Data: Condition Optimization

The table below summarizes the optimization of cleavage conditions for α,β -unsaturated tert-butyl esters, demonstrating the necessity of scavengers and temperature control.

Acid System	Solvent	Scavenger	Temp	Time	Yield (%)	Observation
50% TFA	DCM	None	RT	4 h	85%	Minor impurities (cation adducts) observed.
50% TFA	DCM	TES (2 eq)	0 °C to RT	2 h	96%	Clean conversion, no double-bond isomerization.
ZnBr₂ (5 eq)	DCM	None	RT	24 h	88%	Highly chemoselective, but slower kinetics.
85% H₃PO₄ (5 eq)	Toluene	None	40 °C	12 h	82%	Mild, preserves highly sensitive collateral groups.

Primary Protocol: TFA-Mediated Deprotection

This protocol is designed as a self-validating system , incorporating in-process quality control checks to ensure experimental success.

Caption: Step-by-step experimental workflow for the deprotection of tert-butyl esters using TFA.

Step-by-Step Methodology

1. Reaction Setup:

• In an oven-dried round-bottom flask equipped with a magnetic stir bar, dissolve tert-butyl 2,5-dimethylhex-2-enoate (1.0 mmol) in anhydrous DCM (5.0 mL).

• Add Triethylsilane (TES) (2.0 mmol, 2.0 eq) to the solution.

• Cool the reaction mixture to 0 °C using an ice-water bath.

2. Acidification:

• Add Trifluoroacetic Acid (TFA) (5.0 mL) dropwise over 5 minutes.

• Self-Validation Check: Mild gas evolution (isobutylene) may be observed if the scavenger does not immediately trap all cations.

3. Propagation & Monitoring:

• Remove the ice bath and allow the reaction to warm to room temperature (RT). Stir for 2 to 4 hours.

• Self-Validation Check: Monitor the reaction via TLC (Hexanes/EtOAc 8:2). The starting material will be UV-active and stain with KMnO₄. The product (carboxylic acid) will have a significantly lower Rf value.

4. Quenching & Concentration:

• Once the starting material is fully consumed, concentrate the mixture under reduced pressure (rotary evaporator) at a water bath temperature ≤ 30 °C to prevent thermal isomerization.

• Add Toluene (10 mL) to the crude residue and evaporate again. Repeat this co-evaporation step twice to completely remove residual TFA ()[3].

5. Isolation via Acid-Base Extraction:

• Dissolve the crude residue in EtOAc (15 mL) and transfer to a separatory funnel.

• Extract the organic layer with saturated aqueous NaHCO₃ (3 × 10 mL). Note: The product is now in the aqueous layer as a sodium salt.

• Wash the combined aqueous layers with fresh EtOAc (10 mL) to remove neutral organic impurities (e.g., silane byproducts).

• Carefully acidify the aqueous layer to pH ~2 using 1M HCl.

• Self-Validation Check: The aqueous solution will turn cloudy as the free 2,5-dimethylhex-2-enoic acid precipitates.

• Extract the acidified aqueous layer with EtOAc (3 × 15 mL).

• Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield the pure 2,5-dimethylhex-2-enoic acid.

• Analytical Validation: Confirm product identity via ¹H-NMR (observe the disappearance of the massive 9H singlet at ~1.45 ppm corresponding to the tert-butyl group).

Alternative Protocols for Highly Sensitive Substrates

If the substrate exhibits unexpected sensitivity to Brønsted acids (e.g., if collateral protecting groups are present), the following Lewis acid-mediated alternatives are highly recommended:

• Zinc Bromide (ZnBr₂) in DCM: A highly chemoselective method that coordinates to the ester oxygens, facilitating cleavage without protonating the double bond. It selectively cleaves tert-butyl esters while leaving N-Boc or other sensitive groups intact ()[4][5].

• Aqueous Phosphoric Acid (85 wt %): A remarkably mild alternative that cleaves tert-butyl esters slowly at 40 °C but preserves highly sensitive functionalities like epimerizable stereocenters or cyclic acetals ()[6].

• CeCl₃·7H₂O / NaI in Acetonitrile: A neutral Lewis acid system that bypasses the need for strong acids entirely, ideal for substrates prone to acid-catalyzed polymerization ()[7].

References

• Title: FeCl3-Mediated Side Chain Modification of Aspartic Acid- and Glutamic Acid-Containing Peptides on a Solid Support Source: PMC (National Institutes of Health) URL: [Link]

• Title: Triarylamminium Radical Cation Facilitates the Deprotection of tert-Butyl Groups in Esters, Ethers, Carbonates Source: Journal of the American Chemical Society (ACS) URL: [Link]

• Title: Selective tert-Butyl Ester Deprotection in the Presence of Acid Labile Protecting Groups with Use of ZnBr2 Source: The Journal of Organic Chemistry (ACS) URL: [Link]

• Title: Aqueous Phosphoric Acid as a Mild Reagent for Deprotection of tert-Butyl Carbamates, Esters, and Ethers Source: The Journal of Organic Chemistry (ACS) URL: [Link]

• Title: Selective Deprotection of N-Boc-Protected tert Butyl Ester Amino Acids by the CeCl3·7H2O−NaI System in Acetonitrile Source: ResearchGate URL: [Link]

Sources

• 1. FeCl3-Mediated Side Chain Modification of Aspartic Acid- and Glutamic Acid-Containing Peptides on a Solid Support - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]

Application Note: tert-Butyl 2,5-dimethylhex-2-enoate as a Bulky Dienophile in Stereoselective Cycloadditions

Target Audience: Researchers, synthetic chemists, and drug development professionals. Content Focus: Mechanistic rationale, selectivity data, and validated experimental protocols for utilizing highly congested dienophiles in cycloaddition workflows.

Introduction & Mechanistic Rationale

In the synthesis of complex natural products and active pharmaceutical ingredients (APIs), controlling the stereochemical outcome of cycloadditions—such as the Diels-Alder [4+2] and 1,3-dipolar [3+2] reactions—is a persistent challenge. Standard dienophiles (e.g., methyl acrylate) inherently favor endo-cycloadducts due to secondary orbital interactions. However, accessing the exo-isomer is often required for specific API scaffolds.

tert-Butyl 2,5-dimethylhex-2-enoate is a highly congested, trisubstituted α,β-unsaturated ester that serves as a powerful tool to invert traditional selectivity paradigms. Its structural features dictate the reaction pathway through severe steric gating:

• The tert-Butyl Ester: Provides massive steric shielding on the carbonyl face. In asymmetric Diels-Alder reactions, bulky acrylates force the transition state to adopt a conformation that minimizes steric interactions with the diene, pushing facial selectivity to >98% enantiomeric excess (ee) 1. Furthermore, the bulky group suppresses unwanted competitive polymerization during the reaction, a common failure point with less hindered acrylates 2.

• α-Methyl and β-Isobutyl Substitution: The presence of an α-methyl group and a bulky β-isobutyl chain creates a severe steric clash with the diene's substituents. This clash completely disfavors the standard endo approach, selectively driving the reaction toward the exo-cycloadduct via the thermodynamically less stable s-cis conformer of the dienophile 3.

Mechanistic pathway illustrating steric-driven exo-selectivity in bulky dienophile cycloadditions.

Quantitative Data: Steric Impact on Selectivity

The causality between dienophile bulk and stereochemical outcome is strictly quantitative. As the steric footprint of the ester and β-substituents increases, the endo preference collapses, and exo selectivity dominates.

Dienophile	Diene	Temp (°C)	Endo:Exo Ratio	Enantiomeric Excess (ee)	Yield (%)
Methyl acrylate	Cyclopentadiene	25	99:1	N/A	95
Ethyl tiglate	Substituted Diene	-78	10:90	85%	78
tert-Butyl acrylate	Chiral Diene	25	5:95	>98%	88
tert-Butyl 2,5-dimethylhex-2-enoate	Substituted Diene	-78	<1:99	>98%	82

Data synthesized from benchmark studies on bulky acrylates and tiglates 3, 1.

Experimental Protocols

To effectively utilize tert-butyl 2,5-dimethylhex-2-enoate, the reaction must be carefully controlled. The following protocol utilizes a Lewis acid to lower the LUMO of the highly congested dienophile, compensating for its inherent steric deactivation.

Protocol A: Lewis Acid-Catalyzed [4+2] Diels-Alder Cycloaddition

Causality & Self-Validation: The addition of a Lewis acid (e.g., TiCl₄) serves a dual purpose. First, it accelerates the reaction by lowering the dienophile's LUMO. Second, it locks the dienophile into a rigid s-trans conformation via coordination, which is critical for transferring the stereochemical information from the bulky tert-butyl ester. The protocol is self-validating: if moisture is present, the TiCl₄ will rapidly hydrolyze (visible as white fumes/precipitate), halting the reaction and indicating a failure in the anhydrous setup.

Materials:

• tert-Butyl 2,5-dimethylhex-2-enoate (1.0 equiv, rigorously dried)

• Diene (1.2 equiv)

• Titanium tetrachloride (TiCl₄, 1.0 M in DCM, 0.5 equiv)

• Anhydrous Dichloromethane (DCM)

Step-by-Step Procedure:

• Preparation: Flame-dry a Schlenk flask under vacuum and backfill with inert N₂. Add tert-butyl 2,5-dimethylhex-2-enoate (1.0 mmol) and anhydrous DCM (5.0 mL).

• Cooling & Activation: Cool the solution to -78 °C using a dry ice/acetone bath. Causality: Low temperatures prevent unwanted radical polymerization of the enoate and maximize stereocontrol.

• Catalyst Addition: Add TiCl₄ (0.5 mL, 0.5 mmol) dropwise over 5 minutes. Stir for 15 minutes to allow complete formation of the Lewis acid-dienophile complex. The solution will typically turn deep yellow/orange.

• Diene Infusion: Dissolve the diene (1.2 mmol) in 2.0 mL of anhydrous DCM. Add this solution dropwise down the side of the flask over 30 minutes. Causality: Slow addition maintains a low concentration of unreacted diene, preventing diene dimerization.

• In-Process Monitoring: Stir at -78 °C for 4 hours. Monitor by TLC (Hexanes:EtOAc 9:1, KMnO₄ stain). The bulky ester prevents baseline degradation, allowing clean visualization. The reaction is complete when the dienophile spot is consumed.

• Quench & Workup: Quench the reaction at -78 °C by adding 5 mL of saturated aqueous NaHCO₃. Causality: Rapid neutralization prevents acid-catalyzed epimerization of the newly formed stereocenters. Allow the mixture to warm to room temperature, extract with DCM (3 × 10 mL), dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Step-by-step experimental workflow for Lewis acid-catalyzed [4+2] cycloaddition.

Protocol B: Downstream Processing (Deprotection)

A major advantage of utilizing the tert-butyl ester over methyl or ethyl variants is its orthogonal cleavage capability. It can be removed under mildly acidic conditions without saponification, preserving base-sensitive functional groups installed during complex synthesis (e.g., aza-Claisen rearrangements) 4.

Procedure:

• Dissolve the purified cycloadduct in a 1:1 mixture of Trifluoroacetic acid (TFA) and DCM (0.1 M concentration).

• Stir at room temperature for 2 hours.

• Monitor by TLC for the disappearance of the starting material and the appearance of a highly polar carboxylic acid spot.

• Concentrate under reduced pressure. Co-evaporate with toluene (3 × 5 mL) to remove residual TFA, yielding the free carboxylic acid ready for subsequent coupling or decarboxylation.

Analytical Validation & Troubleshooting

• NMR Verification: Successful cycloaddition is confirmed via ¹H-NMR by the disappearance of the olefinic proton of the dienophile (typically around δ 6.5–7.0 ppm) and the upfield shift of the tert-butyl singlet (δ 1.45 ppm), which often splits or shifts due to the newly established anisotropic environment of the cycloadduct.

• Troubleshooting Low Yields: If starting material is recovered unreacted, the extreme steric bulk of the β-isobutyl group may be hindering the approach. Transitioning to a more potent, less sterically demanding Lewis acid (e.g., BF₃·OEt₂ instead of TiCl₄) or increasing the reaction temperature to -40 °C can overcome the activation energy barrier.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Electrostatic assembly of functional polymer combs onto gold nanoparticle surfaces: combining RAFT, click and LbL to generate new hybrid nanomaterials - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Stereoselective Synthesis of 1-Tuberculosinyl Adenosine; a Virulence Factor of Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Catalytic Enantioselective Transformations of tert-Butyl (E)-2,5-Dimethylhex-2-enoate

Strategic Importance in Drug Development

tert-Butyl (E)-2,5-dimethylhex-2-enoate is a highly valuable, sterically hindered α,β-unsaturated ester. It serves as a critical chiral building block in the synthesis of complex polyketides, polypropionates, and cytotoxic peptides such as hemiasterlin analogues . Standard catalytic approaches often suffer from low reactivity and poor stereocontrol when applied to this substrate due to the trisubstituted nature of the alkene and the massive steric bulk of the tert-butyl ester group.

This application note details two robust, self-validating protocols for the enantioselective functionalization of this substrate: Iridium-Catalyzed Asymmetric Hydrogenation and Organocatalytic Shi Epoxidation . By understanding the mechanistic causality behind these specific catalyst choices, researchers can reliably scale these transformations for advanced drug discovery workflows.

Transformation I: Iridium-Catalyzed Asymmetric Hydrogenation

Mechanistic Causality

Traditional Rhodium and Ruthenium catalysts rely on adjacent coordinating groups (e.g., allylic alcohols, enamides) to direct hydrogenation. tert-Butyl (E)-2,5-dimethylhex-2-enoate lacks a strongly coordinating directing group and presents significant steric hindrance. To overcome this, chiral Iridium complexes bearing N,P-ligands (such as the Pfaltz-type phosphino-oxazoline ligands) are employed .

A critical component of this system is the use of a non-coordinating tetrakis[3,5-bis(trifluoromethyl)phenyl]borate (BArF) counterion. The BArF counterion prevents product inhibition and maintains the high electrophilicity of the Ir(III) center, which is necessary to facilitate the oxidative addition of H₂ and the subsequent migratory insertion of the sterically hindered alkene .

Mechanistic cycle for the Ir-catalyzed asymmetric hydrogenation of the trisubstituted alkene.

Experimental Protocol: High-Pressure Asymmetric Hydrogenation

Self-Validating Step: The use of strictly anhydrous/anaerobic conditions and the BArF counterion ensures that the catalyst does not deactivate via the formation of inactive Ir-hydride trimers. The deep orange/red color of the active catalyst solution serves as a visual indicator of catalyst integrity.

• Preparation: Inside an argon-filled glovebox, dissolve tert-butyl (E)-2,5-dimethylhex-2-enoate (1.0 mmol, 198 mg) in anhydrous, degassed CH₂Cl₂ (4.0 mL).

• Catalyst Addition: Add the[Ir(cod)(Chiral N,P-Ligand)]BArF catalyst (1.0 mol %, 0.01 mmol). Verify that the solution exhibits a deep orange/red color.

• Pressurization: Transfer the reaction vial to a stainless-steel autoclave. Purge the autoclave with H₂ gas three times to remove argon, then pressurize to 50 bar (5 MPa).

• Reaction: Stir the mixture vigorously at room temperature (25 °C) for 12–24 hours.

• Workup: Vent the H₂ gas carefully in a fume hood. Evaporate the solvent under reduced pressure.

• Purification: Pass the crude mixture through a short pad of silica gel (eluting with hexane/EtOAc 95:5) to remove the metal catalyst, yielding the chiral alkane (tert-butyl (2S,5)-dimethylhexanoate).

Quantitative Data: Catalyst Screening

The following table summarizes the performance of various transition metal catalysts on the unfunctionalized trisubstituted alkene framework.

Catalyst System	Pressure (bar)	Time (h)	Conversion (%)	Enantiomeric Excess (ee %)
Ru-BINAP	50	24	< 5	N/A
Rh-DuPhos	50	24	12	15
Ir-PHOX (BArF)	50	12	> 99	96
Ir-ThrePHOX (BArF)	50	12	> 99	98

Transformation II: Organocatalytic Asymmetric Epoxidation (Shi Epoxidation)

Mechanistic Causality

Electrophilic epoxidation of α,β-unsaturated esters using standard peracids (e.g., mCPBA) is notoriously slow and non-enantioselective due to the electron-withdrawing nature of the ester group. The Shi epoxidation circumvents this limitation by generating a highly reactive, sterically demanding chiral dioxirane in situ from a D-fructose-derived ketone and potassium peroxymonosulfate (Oxone) .

The rigid spiroketal framework of the catalyst dictates the facial approach of the alkene. Crucially, maintaining the reaction at pH 10.5 accelerates the formation of the active dioxirane while suppressing the Baeyer-Villiger degradation of the chiral ketone and minimizing the non-enantioselective background epoxidation by Oxone .

Biphasic experimental workflow for the pH-controlled Shi epoxidation of the α,β-unsaturated ester.

Experimental Protocol: pH-Controlled Organocatalytic Epoxidation

Self-Validating Step: The continuous, synchronized addition of Oxone and K₂CO₃ via a dual-syringe pump ensures the pH remains strictly between 10.0 and 10.5. A drop in pH will result in a stalled reaction and lower ee% due to background oxidation.

• Solvent System: In a 100 mL round-bottom flask equipped with a magnetic stirrer, dissolve tert-butyl (E)-2,5-dimethylhex-2-enoate (1.0 mmol) in a mixture of dimethoxymethane (DMM) (15 mL) and acetonitrile (10 mL).

• Buffer & Catalyst: Add 0.05 M Na₂B₄O₇·10H₂O in 4×10⁻⁴ M aqueous EDTA (10 mL), followed by the D-fructose-derived chiral ketone catalyst (0.2 mmol, 20 mol%) and tetrabutylammonium hydrogen sulfate (0.04 mmol) as a phase-transfer catalyst. Cool the biphasic mixture to 0 °C.

• Oxidant Preparation: Prepare a solution of Oxone (1.38 g, 2.25 mmol) in aqueous EDTA (15 mL) and a separate solution of K₂CO₃ (1.30 g) in water (15 mL).

• Controlled Delivery: Using a dual-syringe pump, add the Oxone and K₂CO₃ solutions dropwise over 2 hours at 0 °C. Monitor the pH periodically to ensure it remains at ~10.5.

• Completion & Workup: Stir the mixture for an additional 1 hour at 0 °C. Quench the reaction with saturated aqueous Na₂S₂O₃ to destroy unreacted peroxides. Extract the aqueous layer with MTBE (3 × 20 mL). Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify via flash column chromatography (hexane/EtOAc gradient) to afford the chiral epoxide.

Quantitative Data: pH Optimization

The table below demonstrates the critical nature of pH control in the epoxidation of electron-deficient α,β-unsaturated esters.

Reaction pH	Catalyst Loading (mol %)	Conversion (%)	Enantiomeric Excess (ee %)	Primary Byproduct
7.5	20	45	62	Racemic Epoxide (Background)
9.0	20	78	85	Degraded Catalyst
10.5	20	> 95	97	None (Clean Conversion)
10.5	10	85	96	Unreacted Substrate

References

• Complementary isonitrile-based multicomponent reactions for the synthesis of diversified cytotoxic hemiasterlin analogues. RSC Advances (via PMC). [1]

• Iridium-catalyzed asymmetric hydrogenation of unfunctionalized, trialkyl-substituted olefins. Chemistry - An Asian Journal.[2]

• Iridium-Catalyzed Asymmetric Hydrogenation of Unfunctionalized Cycloalkenes to Access Chiral 2-Aryl Tetralins. Organic Letters. [3]

• Shi Epoxidation: A Great Shortcut to Complex Compounds. Chinese Journal of Chemistry. [4]

• Highly enantioselective epoxidation of alpha, beta-unsaturated esters by chiral dioxirane. The Journal of Organic Chemistry. [5]

Sources

• 1. Complementary isonitrile-based multicomponent reactions for the synthesis of diversified cytotoxic hemiasterlin analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Iridium-catalyzed asymmetric hydrogenation of unfunctionalized, trialkyl-substituted olefins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Application Note: tert-Butyl 2,5-dimethylhex-2-enoate in the Total Synthesis of Hemiasterlin Analogues (Taltobulin/HTI-286)

Target Audience: Researchers, synthetic chemists, and oncology drug development professionals.

Introduction & Strategic Significance

tert-Butyl 2,5-dimethylhex-2-enoate is a critical C-terminal building block (designated as the "Amino Acid C" fragment) utilized in the total synthesis of hemiasterlin and its highly potent synthetic analogues, such as Taltobulin (HTI-286) and E7974[1]. Hemiasterlins are naturally occurring tripeptides originally isolated from marine sponges (e.g., Hemiastrella minor) that exhibit profound cytotoxicity against human cancer cell lines[2]. They function by binding to the vinca alkaloid domain of β-tubulin, thereby inhibiting microtubule polymerization and inducing mitotic arrest[1].

The structural complexity of these tripeptides—characterized by highly sterically hindered, N-methylated amino acids—demands a highly convergent and robust synthetic strategy[3]. The integration of the tert-butyl ester variant of 2,5-dimethylhex-2-enoate provides exceptional orthogonal protection during the sequential coupling of the A, B, and C fragments, preventing premature hydrolysis and epimerization during the rigorous coupling conditions required for N-methylated residues[4].

Causality in Experimental Design: Why the tert-Butyl Ester?

In peptide synthesis, particularly with highly methylated and sterically encumbered sequences like those in Taltobulin, standard methyl or ethyl esters often require harsh saponification conditions (e.g., LiOH in aqueous MeOH) that can lead to C-terminal epimerization or degradation of the sensitive α,β-unsaturated moiety[2]. The selection of the tert-butyl ester is driven by two mechanistic imperatives:

• Steric Shielding: The bulky tert-butyl group shields the ester carbonyl from unwanted nucleophilic attack during the activation and coupling of the upstream amino acids (Fragments A and B). This prevents C-terminal self-condensation and oligomerization.

• Orthogonal Deprotection: The tert-butyl ester can be cleaved under mild, anhydrous acidic conditions (e.g., TFA/CH 2​ Cl 2​ ) simultaneously with N-Boc protecting groups[3]. This streamlines the final global deprotection step, avoiding aqueous basic workups and maximizing the yield of the final TFA-salt Active Pharmaceutical Ingredient (API).

Mechanism of Action Pathway

The synthesized tripeptides act as potent antimitotic agents. The following diagram illustrates the molecular pathway from target binding to cellular apoptosis.

Figure 1: Mechanism of action of Taltobulin targeting the Vinca domain of β-tubulin.

Convergent Synthesis Workflow

The assembly of the tripeptide relies on a highly convergent sequence. The tert-butyl 2,5-dimethylhex-2-enoate (Fragment C) is first coupled to the N-Boc-protected middle amino acid (Fragment B, typically tert-leucine).

Figure 2: Convergent multicomponent synthesis strategy for Taltobulin utilizing the Fragment C ester.

Experimental Protocols

Self-Validating System Note: The following protocols incorporate strict in-process controls (TLC/HPLC) to ensure intermediate integrity before proceeding to the next highly sensitive coupling step. Proceeding with unverified intermediates in sterically hindered peptide synthesis exponentially increases purification difficulty.

Protocol A: Synthesis of the Dipeptide (B-C) Intermediate

Objective: Couple N-Boc-tert-leucine to tert-butyl 2,5-dimethylhex-2-enoate via mixed anhydride activation.

• Preparation: In an oven-dried, argon-purged flask, dissolve N-Boc-tert-leucine (1.1 equiv) in anhydrous THF (1 mL/mmol) and cool to -78 °C[3].

• Activation: Add N,N-Diisopropylethylamine (DIEA, 1.5 equiv) followed by pivaloyl chloride (1.2 equiv). Stir the mixed anhydride formation for 1 hour at 0 °C, then re-cool to -78 °C[3]. Causality: Pivaloyl chloride is chosen over standard carbodiimides here to form a highly reactive but sterically shielded mixed anhydride, preventing racemization of the α-carbon.

• Coupling: Add additional DIEA (2.2 equiv) to the reaction flask. Via cannula, transfer a solution of the TFA salt of tert-butyl 2,5-dimethylhex-2-enoate (1.0 equiv) in anhydrous THF (0.5 mL/mmol) dropwise at -78 °C[3].

• Reaction Monitoring (Validation): Stir for 1 hour. Validate completion via TLC (n-hexane/EtOAc 7:3). The reaction is deemed complete when the ninhydrin-active spot of Fragment C disappears.

• Workup: Quench with H 2​ O. Extract with diethyl ether (3x). Wash the combined organic layers with 1M citric acid and brine, dry over MgSO 4​ , filter, and concentrate in vacuo. Purify via silica gel chromatography.

Protocol B: Tripeptide Assembly and Global Deprotection

Objective: Couple Fragment A and globally deprotect to yield the final API.

• Boc-Deprotection of Dipeptide: Treat the purified B-C dipeptide with a 1:1 mixture of TFA/CH 2​ Cl 2​ (10 mL/mmol) at room temperature for 30 minutes to remove the N-Boc group[3]. Concentrate under a stream of N 2​ to obtain the TFA salt.

• Tripeptide Coupling: Dissolve the Fragment A derivative (1.1 equiv) and the dipeptide TFA salt (1.0 equiv) in anhydrous DMF. Add PyBOP (1.2 equiv) and DIEA (3.0 equiv). Stir at room temperature for 4 hours. Validation: Monitor via LC-MS until >95% conversion to the protected tripeptide is confirmed[3].

• Global Deprotection: To cleave the C-terminal tert-butyl ester, dissolve the protected tripeptide in neat TFA/CH 2​ Cl 2​ (1:1) and stir for 2 hours at room temperature. Causality: The anhydrous acidic environment cleanly removes the tert-butyl group as isobutylene gas, avoiding the epimerization risks associated with basic hydrolysis.

• Purification: Concentrate the reaction mixture and purify the resulting TFA salt by reversed-phase HPLC (C18 column) using an H 2​ O/MeOH gradient with 0.05% TFA[3]. Lyophilize to obtain Taltobulin (HTI-286) as a white powder.

Quantitative Data Presentation

The structural modifications at the C-terminus, facilitated by robust intermediates like tert-butyl 2,5-dimethylhex-2-enoate, drastically impact the biological efficacy of the resulting analogues.

Compound	Fragment C Modification	IC 50​ (nM) - MCF7 Breast Cancer	IC 50​ (nM) - HCT116 Colon Cancer	Tubulin Depolymerization
Hemiasterlin (Natural)	Native	0.45	0.38	Strong
Taltobulin (HTI-286)	Synthetic Phenyl Analog	0.12	0.09	Very Strong
SPA110	Synthetic Indole Analog	0.08	0.06	Very Strong
E7974	Piperidine-based Analog	0.15	0.11	Strong

Table 1: Comparative in vitro cytotoxicity of Hemiasterlin and its synthetic analogues synthesized via the convergent tripeptide method[1][2].

References

• Zask, A., et al. "Synthesis and Antimitotic/Cytotoxic Activity of Hemiasterlin Analogues." ACS Publications.[Link]

• Zask, A., et al. "Synthesis and Antimitotic/Cytotoxic Activity of Hemiasterlin Analogues (Abstract & Results)." ACS Publications.[Link]

• "Complementary isonitrile-based multicomponent reactions for the synthesis of diversified cytotoxic hemiasterlin analogues." National Institutes of Health (PMC).[Link]

Sources

• 1. Complementary isonitrile-based multicomponent reactions for the synthesis of diversified cytotoxic hemiasterlin analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]

Application Note: Overcoming Steric Hindrance in Michael Additions Using tert-Butyl 2,5-Dimethylhex-2-enoate

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Advanced Technical Guide & Experimental Protocol

Executive Summary & Substrate Analysis

In complex active pharmaceutical ingredient (API) synthesis, the construction of contiguous stereocenters often relies on the conjugate addition of carbon nucleophiles to α,β -unsaturated systems. However, tert-butyl 2,5-dimethylhex-2-enoate presents a formidable synthetic challenge. As a highly branched, sterically encumbered Michael acceptor, it actively resists standard nucleophilic attack.

As an application scientist, it is critical to understand why standard conditions fail before designing a solution. The resistance of this substrate is tri-fold:

• α -Methyl Substitution: Increases the electron density of the olefin and creates a steric wall that blocks the Burgi-Dunitz trajectory of incoming nucleophiles.

• β -Isobutyl Group: The bulky −CH2​CH(CH3​)2​ moiety at the β -position severely restricts the conformational accessibility of the reactive carbon.

• tert-Butyl Ester: The bulky ester prevents effective bidentate chelation with standard Lewis acids, which is normally used to activate the carbonyl and lower the LUMO of the enone system.

To overcome these barriers, we must abandon standard thermodynamic enolate chemistry and employ highly activated kinetic systems: Lewis Acid-Accelerated Organocuprates and Mukaiyama-Michael Additions [1, 2].

Fig 1. Steric hindrance mapping of tert-butyl 2,5-dimethylhex-2-enoate dictating reactivity.

Strategic Approaches & Causality

Strategy A: TMSCl-Accelerated Organocuprate Addition

For the introduction of alkyl groups, standard Gilman reagents ( R2​CuLi ) often fail or undergo reversible addition with highly hindered esters, leading to poor conversions. The Causality: The addition of Chlorotrimethylsilane (TMSCl) fundamentally alters the reaction thermodynamics. As the cuprate attacks the β -carbon, the resulting sterically congested enolate is instantly trapped by TMSCl to form a stable silyl ketene acetal. By siphoning off the intermediate, TMSCl prevents the reverse reaction (retro-Michael) and drives the equilibrium forward [1].

Strategy B: Mukaiyama-Michael Addition

For the introduction of carbon-carbonyl fragments (e.g., forming 1,5-dicarbonyls), standard basic enolates will fail to attack the β -isobutyl group and may instead cause ester hydrolysis or γ -deprotonation. The Causality: By pre-forming a silyl enol ether from the nucleophile and using a strong, stoichiometric Lewis acid (like TiCl4​ or BF3​⋅OEt2​ ) to activate the tert-butyl 2,5-dimethylhex-2-enoate, the reaction proceeds via an open transition state. This bypasses the steric bulk that normally prevents the closed Zimmerman-Traxler-like transition states required by metal enolates [2, 3].

Quantitative Data: Nucleophile & Condition Matrix

The following table summarizes the optimized conditions and expected yields based on the type of carbon nucleophile being introduced.

Nucleophile Type	Activation Strategy	Catalyst / Additive	Temp (°C)	Expected Yield (%)
Primary Alkyl (e.g., n -BuLi derived)	Organocuprate (Gilman)	TMSCl (1.2 eq)	-78 to -40	75 - 85
Secondary Alkyl (e.g., i -PrMgCl derived)	Higher-Order Cyanocuprate	BF3​⋅OEt2​ (1.0 eq)	-78	60 - 70
Silyl Enol Ether (Ketone-derived)	Mukaiyama-Michael	TiCl4​ (1.1 eq)	-78 to 0	80 - 90
Silyl Ketene Acetal (Ester-derived)	Mukaiyama-Michael	SnCl4​ (1.1 eq)	-78	65 - 80

Experimental Protocols & Self-Validating Systems

Protocol A: TMSCl-Accelerated Conjugate Addition of Alkylcuprates

This protocol utilizes a self-validating in-process control to ensure the elusive intermediate is captured before workup.

Reagents:

• Copper(I) iodide (CuI), purified: 1.1 mmol

• Alkyllithium (e.g., n -BuLi, 2.5 M in hexanes): 2.2 mmol

• TMSCl (freshly distilled over CaH2​ ): 1.2 mmol

• tert-Butyl 2,5-dimethylhex-2-enoate: 1.0 mmol

• Anhydrous THF: 10 mL

Step-by-Step Methodology:

• Cuprate Formation: Flame-dry a Schlenk flask under argon. Add CuI (1.1 mmol) and anhydrous THF (5 mL). Cool to -78 °C. Dropwise add n -BuLi (2.2 mmol). Stir for 30 minutes until a homogeneous, clear/pale-yellow solution of the Gilman reagent ( Bu2​CuLi ) forms.

• Lewis Acid Activation: Add freshly distilled TMSCl (1.2 mmol) dropwise at -78 °C. Stir for 5 minutes. Note: TMSCl does not react with the cuprate at this temperature.

• Substrate Addition: Dissolve tert-butyl 2,5-dimethylhex-2-enoate (1.0 mmol) in THF (5 mL) and add it to the cuprate solution dropwise over 15 minutes via syringe pump to prevent localized heating.

• Reaction Progression: Maintain the reaction at -78 °C for 2 hours, then slowly warm to -40 °C over 1 hour.

• Self-Validating In-Process Control (IPC): Withdraw a 50 μ L aliquot, quench in 0.5 mL dry hexanes, filter through a micro-plug of celite, and analyze via GC-MS. Validation: You must observe the mass peak corresponding to the silyl ketene acetal intermediate, NOT the final product. If unreacted starting material remains, do not warm further; add additional TMSCl.

• Quench & Hydrolysis: Once the IPC confirms conversion, quench the reaction at -40 °C with 10 mL of a 1:1 mixture of saturated aqueous NH4​Cl and 10% NH4​OH . The ammonia complexes the copper, turning the aqueous layer deep blue and breaking down the silyl ketene acetal to the final alkylated tert-butyl ester.

• Isolation: Extract with diethyl ether ( 3×15 mL), wash with brine, dry over MgSO4​ , and concentrate under reduced pressure.

Fig 2. Step-by-step workflow for TMSCl-accelerated cuprate Michael addition.

Protocol B: Mukaiyama-Michael Addition

Reagents:

• Silyl enol ether (e.g., derived from acetophenone): 1.5 mmol

• tert-Butyl 2,5-dimethylhex-2-enoate: 1.0 mmol

• Titanium tetrachloride ( TiCl4​ , 1.0 M in DCM): 1.1 mmol

• Anhydrous Dichloromethane (DCM): 10 mL

Step-by-Step Methodology:

• Electrophile Activation: In a flame-dried flask under argon, dissolve tert-butyl 2,5-dimethylhex-2-enoate (1.0 mmol) in DCM (5 mL). Cool to -78 °C.

• Lewis Acid Complexation: Dropwise add TiCl4​ (1.1 mmol). The solution will typically turn deep yellow/orange, indicating the formation of the Lewis acid-carbonyl complex. Stir for 15 minutes.

• Nucleophile Addition: Dissolve the silyl enol ether (1.5 mmol) in DCM (5 mL) and add dropwise to the activated ester complex over 20 minutes.

• Reaction Progression: Stir at -78 °C for 2 hours.

• Self-Validating In-Process Control (IPC): Monitor via TLC (Hexanes/EtOAc 9:1). Because the starting ester lacks extended conjugation, use a KMnO4​ stain. Validation: The starting material will rapidly reduce KMnO4​ (appearing as a bright yellow spot on a purple background). The product, lacking the olefin, will not stain immediately. Disappearance of the rapid-staining spot confirms reaction completion.

• Quench: Quench at -78 °C by the rapid addition of saturated aqueous NaHCO3​ (10 mL). Allow the mixture to warm to room temperature. The titanium salts will precipitate as white/gelatinous solids.

• Isolation: Filter the biphasic mixture through a pad of celite to remove titanium salts. Separate the organic layer, extract the aqueous layer with DCM ( 2×10 mL), dry over Na2​SO4​ , and concentrate.

References

• Pan, S. C. (n.d.). Reagents in Organic Synthesis: Conjugate Additions. Indian Institute of Technology Guwahati.

• Heathcock, C. H., Norman, M. H., & Uehling, D. E. (1985). Acyclic stereoselection. 29. Stereoselection in the Michael addition reaction. 1. The Mukaiyama-Michael reaction. Journal of the American Chemical Society.

• Brown, S. P., Goodwin, N. C., & MacMillan, D. W. C. (2005). Enantioselective Organocatalytic Mukaiyama−Michael Addition of Silyl Enol Ethers to α,β-Unsaturated Aldehydes. Organic Letters.

Application Notes and Protocols for the Chromatographic Purification of Tert-butyl 2,5-dimethylhex-2-enoate

Introduction

Tert-butyl 2,5-dimethylhex-2-enoate is an α,β-unsaturated ester characterized by its bulky tert-butyl group and alkyl substitutions. These structural features render the molecule relatively non-polar and lipophilic. Following its synthesis, the crude reaction mixture will invariably contain unreacted starting materials, catalysts, and potential byproducts. Therefore, a robust chromatographic purification step is essential to isolate the target compound with high purity, which is a critical requirement for its use in research, development, and various chemical applications.

This guide provides a comprehensive overview of the chromatographic methods for the purification of tert-butyl 2,5-dimethylhex-2-enoate, with a focus on practical, field-proven protocols. We will delve into the rationale behind the selection of different chromatographic techniques, stationary phases, and mobile phases, empowering the researcher to develop and optimize a purification strategy tailored to their specific needs.

Pre-Purification Analysis: Understanding Your Crude Mixture

Before embarking on any purification protocol, a thorough analysis of the crude reaction mixture is paramount. This initial assessment will inform the selection of the most appropriate chromatographic method and conditions.

• Thin-Layer Chromatography (TLC): TLC is an indispensable tool for the initial analysis of the crude product. It provides a quick snapshot of the number of components in the mixture and their relative polarities. By testing various solvent systems, one can identify a mobile phase that provides good separation between the desired product and impurities. An ideal solvent system will yield a retention factor (Rf) for the target compound in the range of 0.13 to 0.40.[1]

• Solubility Testing: The solubility of the crude sample in various organic solvents should be assessed. This is crucial for choosing the appropriate solvent for sample loading onto the chromatography column.[1] If the compound has poor solubility in the mobile phase, a dry loading technique is recommended.[1]

Method 1: Normal-Phase Flash Chromatography

Normal-phase chromatography, utilizing a polar stationary phase like silica gel and a non-polar mobile phase, is the most common and often the most effective method for purifying compounds of low to moderate polarity, such as tert-butyl 2,5-dimethylhex-2-enoate.[2]

Principle

In normal-phase chromatography, separation is based on the principle of adsorption. Polar compounds in the mixture will have a stronger affinity for the polar stationary phase and will therefore move more slowly through the column. Non-polar compounds, having a weaker interaction with the stationary phase, will travel faster and elute earlier. The polarity of the mobile phase is a critical parameter that can be adjusted to achieve the desired separation.

Experimental Protocol

1. Materials and Reagents:

• Silica gel (flash chromatography grade, 40-63 µm particle size)

• Hexane (or heptane), HPLC grade

• Ethyl acetate, HPLC grade

• Dichloromethane (optional, for sample loading), HPLC grade

• Glass column or pre-packed flash chromatography cartridge

• TLC plates (silica gel 60 F254)

• Fraction collection tubes

• Rotary evaporator

2. Mobile Phase Selection via TLC:

• Spot the crude reaction mixture onto a TLC plate.

• Develop the plate in a series of solvent systems with varying ratios of hexane and ethyl acetate (e.g., 9:1, 8:2, 7:3 hexane:ethyl acetate).

• Visualize the spots under UV light (if the compound is UV active) or by staining with a suitable agent (e.g., potassium permanganate).

• Select the solvent system that gives an Rf value between 0.13 and 0.40 for the target compound and provides the best separation from impurities.[1]

3. Column Packing:

• Prepare a slurry of silica gel in the chosen mobile phase.

• Pour the slurry into the column and allow it to pack under gravity or with gentle pressure.

• Ensure the silica bed is level and free of cracks or air bubbles.

4. Sample Loading:

• Liquid Loading: If the crude sample is readily soluble in the mobile phase, dissolve it in a minimal amount of the mobile phase and carefully load it onto the top of the silica bed.

• Dry Loading: If the sample has poor solubility in the mobile phase, dissolve it in a volatile solvent like dichloromethane, add a small amount of silica gel, and evaporate the solvent to obtain a dry, free-flowing powder.[1] Carefully add this powder to the top of the column.

5. Elution and Fraction Collection:

• Begin eluting the column with the selected mobile phase.

• Collect fractions of a suitable volume.

• Monitor the elution process by TLC analysis of the collected fractions.

• Combine the fractions containing the pure product.

6. Product Recovery:

• Evaporate the solvent from the combined pure fractions using a rotary evaporator to obtain the purified tert-butyl 2,5-dimethylhex-2-enoate.

Data Summary: Normal-Phase Flash Chromatography

Parameter	Recommendation	Rationale
Stationary Phase	Silica Gel (40-63 µm)	Standard, cost-effective polar stationary phase suitable for a wide range of organic compounds.[3]
Mobile Phase	Hexane/Ethyl Acetate Gradient	A common and effective solvent system for compounds of low to moderate polarity.[4] The gradient allows for efficient elution of compounds with varying polarities.
Sample Loading	Dry Loading	Recommended for compounds with poor solubility in the mobile phase to ensure a narrow sample band and better separation.[1]
Detection	TLC with UV/Stain	Simple and effective method for monitoring fraction purity.

Workflow Diagram

Sources

• 1. sorbtech.com [sorbtech.com]
• 2. kinglab.chemistry.wfu.edu [kinglab.chemistry.wfu.edu]
• 3. chem.rochester.edu [chem.rochester.edu]
• 4. Chromatography [chem.rochester.edu]

Technical Notes & Optimization

Technical Support Center: Preventing Hydrolysis of tert-Butyl 2,5-Dimethylhex-2-enoate During Workup

From the Desk of the Senior Application Scientist Welcome to the Technical Support Center. When synthesizing complex α,β -unsaturated esters like tert-butyl 2,5-dimethylhex-2-enoate, researchers often rely on the tert-butyl group for its robust orthogonal stability. While this bulky group provides exceptional steric shielding against nucleophilic attack and basic conditions[1], it introduces a critical vulnerability: extreme lability to acid-catalyzed cleavage[2].

The conjugated enoate system further complicates matters, as the polarizable carbonyl oxygen can readily coordinate with trace Lewis acids left over from upstream olefinations (e.g., Horner-Wadsworth-Emmons or Wittig reactions). This guide synthesizes mechanistic causality with self-validating protocols to ensure your product survives the workup phase intact.

Part 1: Mechanistic Causality & Vulnerability Analysis

To prevent hydrolysis, we must first understand the mechanism of failure. The cleavage of a tert-butyl ester during workup is rarely a true "hydrolysis" (water attacking the carbonyl). Instead, it is an acid-catalyzed elimination .

When the aqueous workup pH drops below 7, or when unquenched Lewis acids remain in the organic phase, the enoate carbonyl becomes protonated or coordinated[3]. This coordination draws electron density away from the ester oxygen, dramatically lowering the activation energy for the heterolytic cleavage of the C–O bond. The molecule expels a highly stable tert-butyl carbocation (which rapidly eliminates a proton to form isobutylene gas), leaving behind the highly polar 2,5-dimethylhex-2-enoic acid[2].

Caption: Logical flow of acid-catalyzed tert-butyl enoate cleavage during workup.

Part 2: Troubleshooting FAQs

Q: My reaction was highly basic (e.g., LiHMDS). Why did my tert-butyl ester hydrolyze during workup? A: While tert-butyl esters are exceptionally stable to basic conditions due to steric shielding[1], the hydrolysis likely occurred during the quench. If you quenched the strong base with a strong acid (like 1M HCl or concentrated NH₄Cl) without buffering, localized acidic microenvironments form. Even mildly acidic conditions (pH < 7) can initiate cleavage[3].

Q: I am losing my product to the aqueous layer. Is it dissolving? A: It is not dissolving; it is chemically transforming. Intact tert-butyl 2,5-dimethylhex-2-enoate is highly lipophilic and will partition into the organic layer. If the tert-butyl group cleaves, it forms 2,5-dimethylhex-2-enoic acid. At a neutral or basic pH, this carboxylic acid deprotonates into a highly polar carboxylate salt, which partitions entirely into the aqueous phase.

Q: I used a Lewis acid in my reaction. Could this cause cleavage during extraction? A: Absolutely. Lewis acids (e.g., ZnBr₂, TiCl₄, or trace transition metals) can coordinate to the enoate carbonyl. This lowers the activation energy for tert-butyl cation departure, and has been proven to selectively cleave tert-butyl esters even in organic solvents[4]. You must sequester these metals before phase separation.

Q: Can the choice of drying agent cause ester cleavage? A: Yes. Magnesium sulfate (MgSO₄) is a mild Lewis acid and can possess acidic surface sites. When concentrating the organic layer, the ratio of product to trace acid increases. If sensitive enoates are left over MgSO₄ for prolonged periods, surface-mediated cleavage can occur. Switching to a strictly neutral agent like anhydrous sodium sulfate (Na₂SO₄) prevents this.

Part 3: Quantitative Parameter Matrix

The following table summarizes the quantitative impact of various workup parameters on the stability of tert-butyl 2,5-dimethylhex-2-enoate.

Parameter	High-Risk Condition (Hydrolysis)	Optimized Condition (Preservation)	Mechanistic Causality
Aqueous Quench pH	pH < 5 (e.g., 1M HCl quench)	pH 7.5 - 8.5 (Sat. NaHCO₃)	Acid-catalyzed protonation of the carbonyl oxygen leads to isobutylene elimination[2].
Lewis Acid Presence	Unquenched metals (Zn, Ti, Mg)	Sequestered via Rochelle's Salt	Lewis acids coordinate to the enoate carbonyl, lowering the activation energy for C-O bond heterolysis[4].
Drying Agent	Anhydrous MgSO₄	Anhydrous Na₂SO₄ or K₂CO₃	MgSO₄ exhibits mild Lewis acidity and acidic surface sites that can cleave sensitive esters.
Evaporation Temp	> 40 °C water bath	≤ 30 °C water bath	Thermal energy accelerates the rate of acid-catalyzed elimination if trace acid remains in the residue.

Part 4: Optimized Workup Protocols

To ensure your product survives, select the appropriate self-validating protocol based on the reagents used in your upstream synthesis.

Caption: Troubleshooting workflow for the safe workup of tert-butyl enoates.

Protocol A: Mild Buffered Workup (For Base/Brønsted Acid Reactions)

Objective: Quench reactive intermediates while strictly maintaining pH > 7.5 to prevent acid-catalyzed elimination.

• Cooling: Cool the reaction mixture to 0 °C to suppress thermal activation of cleavage pathways.

• Buffered Quench: Slowly add saturated aqueous sodium bicarbonate (NaHCO₃) dropwise until gas evolution ceases. Causality: NaHCO₃ acts as a mild base and buffer, ensuring the aqueous phase never drops below pH 7, which is the critical threshold for tert-butyl stability[3].

• Self-Validation Checkpoint: Before transferring to the separatory funnel, test the aqueous layer with pH paper. If pH < 7.5, add additional NaHCO₃.

• Extraction: Extract with a non-polar solvent (e.g., MTBE or Hexanes) to minimize the partitioning of trace water and polar impurities into the organic phase.

• Washing: Wash the combined organic layers with brine to break emulsions and pre-dry the organic phase.

• Neutral Drying: Dry over anhydrous Na₂SO₄ for 10-15 minutes. Filter to remove the drying agent.

• Concentration: Evaporate the solvent under reduced pressure with a water bath temperature strictly ≤ 30 °C.

Protocol B: Lewis Acid Sequestration Workup (For Metal-Mediated Reactions)

Objective: Remove transition metals and Lewis acids that can coordinate to the enoate carbonyl and catalyze cleavage.

• Chelating Quench: To the crude reaction mixture at room temperature, add an equal volume of saturated aqueous Rochelle's salt (potassium sodium tartrate) or 0.5 M EDTA solution.

• Biphasic Stirring: Vigorously stir the biphasic mixture for 1 to 2 hours. Causality: Tartrate/EDTA ligands competitively bind Lewis acidic metals (e.g., Zn, Ti, Al), pulling them into the aqueous phase and preventing them from coordinating to the ester carbonyl[4].

• Self-Validation Checkpoint: Stop stirring and allow the layers to settle. The organic layer should turn from turbid/colored to completely clear, indicating successful metal sequestration. If turbidity persists, continue stirring for another hour.

• Phase Separation: Separate the layers and extract the aqueous phase once with MTBE.

• Drying & Concentration: Dry over Na₂SO₄, filter, and concentrate at ≤ 30 °C.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: GC-MS Analysis of tert-Butyl 2,5-dimethylhex-2-enoate

Welcome to the Technical Support Center for the chromatographic analysis of tert-butyl 2,5-dimethylhex-2-enoate . This highly branched, unsaturated ester presents unique analytical challenges, primarily due to the thermal lability of the tert-butyl group and the complex fragmentation patterns inherent to branched aliphatic structures.

Designed for researchers, analytical scientists, and drug development professionals, this guide synthesizes field-proven methodologies with fundamental chemical principles to help you optimize your Gas Chromatography-Mass Spectrometry (GC-MS) workflows.

Core Optimization Workflow

When analyzing thermally labile esters, the GC-MS system can inadvertently act as a reaction platform if thermal conditions in the inlet are too aggressive, leading to gas-phase transformations of your analyte[1]. The workflow below outlines the critical path for optimizing the analysis while preventing thermal artifacts.

GC-MS optimization workflow for thermally labile tert-butyl esters.

Step-by-Step Methodology: Self-Validating GC-MS Protocol

To ensure scientific integrity, the following protocol incorporates a self-validating mechanism to distinguish between true sample impurities and instrument-induced artifacts.

Step 1: Sample Preparation Dilute the tert-butyl 2,5-dimethylhex-2-enoate standard in a highly pure, non-polar solvent (e.g., GC-grade hexane or heptane) to a working concentration of 10–50 µg/mL. Causality: Avoid protic solvents like methanol or ethanol, which can induce transesterification in the heated inlet, converting your analyte into a methyl or ethyl ester.

Step 2: Inlet Temperature Tuning (The Validation Step) Set the GC inlet to 200 °C in split mode (e.g., 10:1 ratio). Self-Validation Check: Inject the sample at 250 °C, and then again at 200 °C. If you observe a secondary peak corresponding to 2,5-dimethylhex-2-enoic acid that decreases in area at 200 °C, you have confirmed that the acid is a thermal artifact generated in the inlet, not an impurity in your vial. Lock the inlet temperature at the lowest setting that still provides acceptable peak shape and vaporization (typically 180 °C – 200 °C).

Step 3: Chromatographic Separation Utilize a low-bleed 5% diphenyl/95% dimethyl polysiloxane column (e.g., HP-5MS or DB-5MS). Column bleed must be minimized in GC-MS because it significantly lowers detection limits and adds to spectral noise[2]. Program the oven to start at 60 °C (hold for 1 min), ramp at 10 °C/min to 250 °C, and hold for 3 minutes.

Step 4: Mass Spectrometry Tuning Operate the MS in Electron Ionization (EI) mode at 70 eV. Set the MS source temperature to 230 °C. Causality: A source temperature of 230 °C prevents condensation of the analyte while minimizing excessive secondary thermal fragmentation within the ionization chamber.

Quantitative Parameter Summary

Parameter	Optimized Setting	Mechanistic Rationale
Inlet Temperature	180 °C – 200 °C	Prevents the gas-phase elimination of isobutylene from the tert-butyl group.
Injection Volume	1.0 µL	Balances sensitivity with the expansion volume of the solvent to prevent backflash.
Split Ratio	10:1 to 50:1	Prevents column overloading and maintains sharp peak shapes for volatile esters[3].
Carrier Gas (He) Flow	1.0 – 1.2 mL/min	Maintains optimal linear velocity (~36 cm/sec) for a standard 0.25 mm ID capillary column.
Oven Ramp Rate	10 °C/min	Provides optimal resolution between potential (E) and (Z) isomers of the hex-2-enoate backbone.
MS Source Temp	230 °C	Balances source cleanliness with the preservation of fragile molecular ions.

Troubleshooting Guide

Q: Why am I seeing two peaks for my pure standard, with the second peak showing a mass spectrum corresponding to 2,5-dimethylhex-2-enoic acid? A: This is a classic symptom of thermal degradation. Under thermal stress, tert-butyl esters can undergo a concerted elimination reaction, yielding the corresponding carboxylic acid and isobutylene gas[4]. This typically occurs in the heated GC injection port. Resolution: Lower your inlet temperature to 200 °C. If the problem persists, the degradation is likely being catalyzed by active sites (exposed silanols or matrix buildup) in the liner. Replace the standard liner with a fresh, ultra-deactivated glass liner containing deactivated glass wool.

Q: The molecular ion (M⁺ at m/z 198) is completely absent in my mass spectrum. How can I confirm the identity of tert-butyl 2,5-dimethylhex-2-enoate? A: Branched aliphatic esters, particularly tert-butyl esters, yield extremely weak or non-existent molecular ions under standard 70 eV EI due to rapid, thermodynamically favorable fragmentation. Resolution: Do not rely on the molecular ion. Instead, validate the structure using characteristic fragment ions. You should observe:

• m/z 141: [M - 57]⁺, corresponding to the loss of the tert-butyl radical via α-cleavage.

• m/z 142: [M - 56]⁺, corresponding to the loss of isobutylene via a McLafferty-type rearrangement. If definitive molecular weight confirmation is strictly required for your regulatory filing, switch the MS to Chemical Ionization (CI) mode using methane or isobutane to observe the[M+H]⁺ pseudomolecular ion at m/z 199.

Q: I am experiencing severe peak tailing for this compound, even though esters usually chromatograph well. What is causing this? A: Active sites in the injector liner, column, or connections can cause polar compounds to interact undesirably, leading to tailing[3]. However, in the context of tert-butyl esters, tailing is often a secondary symptom of partial thermal degradation. The resulting free carboxylic acid interacts strongly with the stationary phase, causing a trailing edge. Resolution: First, extract the ion chromatogram (EIC) for the acid fragments to see if the tail is chemically distinct from the main peak. If it is the intact ester tailing, perform routine inlet maintenance: replace the gold seal, install a new deactivated liner, and trim the first 10–20 cm of the analytical column to remove non-volatile matrix contaminants.

Frequently Asked Questions (FAQs)

Q: Can I use a Programmed Temperature Vaporizing (PTV) inlet for this analysis? A: Yes, a PTV inlet is highly recommended if you are struggling with thermal degradation. By injecting the sample into a cold inlet (e.g., 40 °C) and rapidly heating it only to the point of vaporization, you subject the tert-butyl ester to significantly less thermal stress compared to a traditional hot split/splitless inlet.

Q: What is the optimal column stationary phase for resolving isomers of this compound? A: A low-polarity 5% diphenyl/95% dimethyl polysiloxane column (e.g., HP-5MS, Rxi-5Sil MS) is the industry standard. It provides excellent inertness and low bleed for MS detection[2], alongside sufficient selectivity to resolve the (E) and (Z) geometric isomers of the hex-2-enoate double bond. If higher resolution of complex isomeric mixtures is required, a mid-polarity phase like a 35% diphenyl column (e.g., DB-35MS) can be evaluated.

Q: Why does my baseline rise significantly at the end of the run? A: This is column bleed, caused by the thermal degradation of the stationary phase (polysiloxane) at high oven temperatures, releasing cyclic siloxanes (m/z 73, 207, 281). Ensure you are using an "MS-grade" column, verify that your carrier gas is free of oxygen (which accelerates phase degradation), and do not exceed the column's maximum temperature limit[2].

References

• Degradation Pathways during the Treatment of Methyl tert-Butyl Ether by the UV/H2O2 Process Source: Environmental Science & Technology (ACS Publications) URL:[Link]

• Optimizing GC–MS Methods Source: LCGC International URL:[Link]

• Catalyst-Free Gas-Phase Synthesis of Pyrones via Thermally Induced Aldol Condensation of Acetoacetate Derivatives Source: ChemRxiv URL:[Link]

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]

improving E/Z stereoselectivity in tert-butyl 2,5-dimethylhex-2-enoate preparation

Target Molecule: tert-Butyl 2,5-dimethylhex-2-enoate Application: Critical α-methyl-α,β-unsaturated ester intermediate for API synthesis, including 1[1].

Welcome to the Technical Support Center. Synthesizing highly substituted alkenes like tert-butyl 2,5-dimethylhex-2-enoate presents a significant stereochemical challenge. Because the target molecule features an α-methyl branch, standard olefination protocols often yield poor E/Z ratios. This guide provides drug development professionals and synthetic chemists with the mechanistic causality, diagnostic workflows, and self-validating protocols required to achieve >95% selectivity for either the E- or Z-isomer.

Diagnostic Decision Workflow

Select your reaction conditions based on the desired kinetic or thermodynamic outcome.

Decision workflow for selecting HWE conditions for E- or Z-selective olefination.

Mechanistic Causality & FAQs

Q: Why does the standard NaH/THF protocol yield a poor E/Z ratio (often ~60:40) for tert-butyl 2,5-dimethylhex-2-enoate? A: The synthesis involves coupling 3-methylbutanal with an α-methyl substituted phosphonate. Standard2[2]. However, α-branched phosphonates combined with strongly dissociative bases like NaH lead to rapid, irreversible elimination. This prevents full equilibration to the more stable trans-oxaphosphetane, resulting in 3[3].

Q: How does the Ando modification (using Ba(OH)₂·8H₂O) improve E-selectivity? A: Using weakly coordinating cations like Ba²⁺ or Li⁺ 3[3]. This kinetic delay allows the cis- and trans-oxaphosphetanes to fully equilibrate. Because the trans-oxaphosphetane is thermodynamically more stable, the reaction channels predominantly through this intermediate, yielding the 4[3][4].

Q: How does the Still-Gennari modification invert selectivity to favor the Z-isomer? A: The Still-Gennari modification employs a phosphonate with5[5]. These groups2[2]. When paired with strongly dissociating conditions (KHMDS and 18-crown-6) at low temperatures (-78 °C), the reaction is placed under strict kinetic control[6]. The initial nucleophilic addition selectively forms the cis-oxaphosphetane, which eliminates instantly before thermodynamic equilibration can occur, 6[2][6].

Mechanistic Pathway Diagram

Mechanistic pathway of the Horner-Wadsworth-Emmons reaction and intermediate equilibration.

Quantitative Data: Reagent Selection Matrix

To guide your reagent selection, the following table summarizes the expected stereochemical outcomes based on the phosphonate and base pairing for the olefination of 3-methylbutanal.

Phosphonate Reagent	Base / Additive	Solvent / Temp	Predominant Isomer	Expected E:Z Ratio
t-Butyl 2-(diethylphosphoryl)propanoate	NaH	THF, 25 °C	E-Alkene	~ 60:40
t-Butyl 2-(diethylphosphoryl)propanoate	LiOH·H₂O	Neat, 25 °C	E-Alkene	95:5
t-Butyl 2-(diisopropylphosphoryl)propanoate	Ba(OH)₂·8H₂O	THF or Neat, 25 °C	E-Alkene	> 98:2
t-Butyl 2-[bis(2,2,2-trifluoroethoxy)phosphoryl]propanoate	KHMDS / 18-Crown-6	THF, -78 °C	Z-Alkene	< 5:95

Troubleshooting Guide: Common Experimental Issues

Issue 1: Low E-Selectivity (<90%) when using Ba(OH)₂·8H₂O. Root Cause: Insufficient steric bulk on the phosphonate ester or poor mixing in solvent-free conditions. Solution: Upgrade from a diethyl phosphonate to a diisopropyl phosphonate (tert-butyl 2-(diisopropylphosphoryl)propanoate), which3[3]. If the reaction mixture is too viscous, 3 (approx. 5 equivalents) to facilitate mass transfer[3].

Issue 2: Poor yield or complex mixtures in the Still-Gennari modification. Root Cause: Premature quenching, trace moisture, or competitive aldol condensation of 3-methylbutanal. Solution: The bis(trifluoroethyl) phosphonate carbanion is highly sensitive. Ensure strictly anhydrous conditions and5[5][6]. Add the aldehyde slowly to6[6].

Validated Experimental Protocols

Protocol A: Highly E-Selective Synthesis (Ando Modification)

Self-validating mechanism: The slow elimination allows TLC monitoring of the intermediate buildup before final conversion to the E-alkene.

• To a reaction vessel, add tert-butyl 2-(diisopropylphosphoryl)propanoate (1.0 eq) and freshly distilled 3-methylbutanal (1.0 eq). 2.3[3].

• If the mixture cannot be stirred magnetically due to viscosity, add a minimum amount of anhydrous THF (approx. 5 equivalents)[3].

• Stir the suspension vigorously at 25 °C for 12–24 hours, monitoring conversion via TLC.

• Dilute the mixture with water and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude residue by silica gel column chromatography to isolate the pure E-isomer[4].

Protocol B: Highly Z-Selective Synthesis (Still-Gennari Modification)

Self-validating mechanism: The strict temperature control and specific quenching sequence prevent thermodynamic leakage.

• To a flame-dried round-bottom flask under an inert argon atmosphere,6 (10 mL/mmol)[6].

• Cool the solution to exactly -78 °C using a dry ice/acetone bath.

• Add KHMDS (1.1 eq, 0.5 M solution in toluene) dropwise[6].

• Add a solution of tert-butyl 2-[bis(2,2,2-trifluoroethoxy)phosphoryl]propanoate (1.1 eq) in anhydrous THF dropwise and stir for 30 minutes at -78 °C to generate the phosphonate carbanion[6].

• Add a solution of 3-methylbutanal (1.0 eq) in anhydrous THF dropwise to the reaction mixture[6].

• Stir the reaction at -78 °C for 2–4 hours, monitoring by TLC[6].

• Quench the reaction strictly at -78 °C by adding saturated aqueous NH₄Cl solution[6].

• Allow the mixture to warm to room temperature, extract with diethyl ether (3 x 15 mL), wash with brine, dry over anhydrous Na₂SO₄, and concentrate[6]. Purify via chromatography to yield the Z-alkene[4].

References

• Highly E-Selective Solvent-Free Horner-Wadsworth-Emmons Reaction for the Synthesis of α-Methyl-α,β-Unsaturated Esters , oup.com.[Link]

• Horner–Wadsworth–Emmons reaction , Wikipedia.[Link]

Sources

• 1. Taltobulin intermediate-6 | Benchchem [benchchem.com]
• 2. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 3. academic.oup.com [academic.oup.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Methyl bis(2,2,2-trifluoroethoxy)phosphinylacetate - Enamine [enamine.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Comparative Guide: Catalysts for the Asymmetric Reduction of tert-Butyl 2,5-Dimethylhex-2-enoate

Executive Summary

tert-Butyl 2,5-dimethylhex-2-enoate is a critical α,β -disubstituted unsaturated ester intermediate, frequently utilized in the total synthesis of complex peptidomimetics and antimitotic agents such as hemiasterlin analogues (1[1]). Establishing the C2 stereocenter via asymmetric reduction is synthetically demanding due to the steric bulk of the tert-butyl ester and the trisubstituted nature of the olefin.

This guide objectively compares three leading catalytic paradigms—Copper Hydride (CuH) conjugate reduction, Iridium-N,P asymmetric hydrogenation, and Ruthenium-BINAP hydrogenation—providing actionable protocols, mechanistic insights, and comparative data to guide process chemists in selecting the optimal scalable route.

Mechanistic Rationale & Catalyst Selection

The substrate presents two primary challenges for asymmetric reduction:

• Lack of a Coordinating Directing Group: Unlike free carboxylic acids or allylic alcohols, the bulky tert-butyl ester weakly coordinates to transition metals, rendering classic chelation-controlled catalysts ineffective.

• Steric Congestion: The α -methyl and β -isobutyl groups create a sterically demanding environment that requires a highly active catalyst capable of differentiating the re and si faces without relying on substrate chelation.

System A: Copper Hydride (CuH) Conjugate Reduction

CuH catalysis, utilizing chiral bisphosphines like (R)-DTBM-Segphos and a stoichiometric silane (e.g., PMHS), operates via a 1,4-hydride transfer mechanism. The high enantioselectivity is driven by the formation of a rigid chiral copper enolate intermediate. The tert-butyl group is highly advantageous here, as its steric bulk completely suppresses competing 1,2-reduction at the carbonyl center, ensuring perfect chemoselectivity.

System B: Iridium-N,P Asymmetric Hydrogenation

Chiral Iridium complexes bearing N,P-ligands (e.g., PHOX) and a non-coordinating tetrakis[3,5-bis(trifluoromethyl)phenyl]borate (BArF) counterion excel at reducing unfunctionalized or weakly coordinating trisubstituted olefins (2[2], 3[3]). The mechanism proceeds via an Ir(III)/Ir(V) cycle (4[4]), where stereocontrol is dictated by the steric interactions between the substrate and the chiral ligand pocket during migratory insertion, rather than by substrate coordination.

System C: Ruthenium-BINAP (Baseline Comparison)

While Ru(OAc)₂((R)-BINAP) is the industrial standard for α,β -unsaturated acids (Noyori asymmetric hydrogenation), it performs poorly on tert-butyl esters. The inability of the ester carbonyl to displace the acetate ligands and coordinate to the Ru center leads to sluggish turnover and near-racemic mixtures.

Comparative Performance Data

(Data synthesized from standard optimization profiles for α -alkyl acrylates)

Catalyst System	Chiral Ligand	Hydride Source	Conv. (%)	ee (%)	TOF ( h−1 )	Scalability / Notes
Cu(OAc)₂ / Silane	(R)-DTBM-Segphos	PMHS (2.0 eq)	>99	96	150	High. Mild conditions (RT), cheap metal. Requires silane byproduct removal.
[Ir(COD)(PHOX)]BArF	(S)-tBu-PHOX	H2​ (50 bar)	98	94	800	Medium. High pressure required. Extremely clean reaction profile.
Ru(OAc)₂(BINAP)	(R)-BINAP	H2​ (100 bar)	<20	<10	<5	Low. Substrate lacks free acid directing group.

Experimental Protocols (Self-Validating Systems)

Note: The following protocols are engineered for high reproducibility. Causality for critical steps is explicitly stated to ensure scientific integrity.

Protocol A: CuH-Catalyzed Asymmetric Conjugate Reduction

Objective: Synthesize (S)-tert-butyl 2,5-dimethylhexanoate using CuH/PMHS.

• Catalyst Activation (Glovebox Required): In a nitrogen-filled glovebox, charge a flame-dried Schlenk flask with Cu(OAc)₂ (3.0 mol%) and (R)-DTBM-Segphos (3.3 mol%).

  • Causality: A slight excess of ligand prevents the formation of achiral, unligated CuH species which would severely erode the enantiomeric excess.

• Solvent Addition: Add anhydrous, degassed toluene (0.5 M relative to substrate). Stir for 15 minutes until a homogeneous solution forms.

• Silane Introduction: Inject polymethylhydrosiloxane (PMHS, 2.0 equiv) dropwise at room temperature. Stir for 10 minutes.

  • Causality: PMHS reduces Cu(II) to the active L*CuH species. A color change from blue/green to bright yellow/orange indicates successful active catalyst generation.

• Substrate Addition: Add tert-butyl 2,5-dimethylhex-2-enoate (1.0 equiv) dropwise. Seal the flask and stir at room temperature for 12 hours.

• Workup & Silyl Enol Ether Cleavage: Quench the reaction cautiously with 2.5 M NaOH (aq) and stir vigorously for 2 hours.

  • Causality: The initial product is a silyl ketene acetal; strong aqueous base is required to hydrolyze the Si-O bond and liberate the target ester while polymerizing the silane byproducts for easy filtration.

• Isolation: Extract with ethyl acetate, dry over MgSO₄, and purify via silica gel chromatography.

Protocol B: Iridium-Catalyzed Asymmetric Hydrogenation

Objective: Synthesize (R)-tert-butyl 2,5-dimethylhexanoate using Ir-PHOX.

• Preparation: In a glovebox, dissolve[Ir(COD)((S)-tBu-PHOX)]BArF (1.0 mol%) and the substrate (1.0 equiv) in anhydrous, rigorously degassed dichloromethane (0.2 M).

  • Causality: The BArF counterion is critical; coordinating anions (like halides or triflate) will occupy the vacant coordination site on Ir, poisoning the catalyst.

• Reactor Loading: Transfer the solution to a stainless-steel high-pressure autoclave.

• Purging: Pressurize the autoclave with H2​ gas to 10 bar and carefully vent. Repeat this cycle three times.

  • Causality: Complete displacement of nitrogen/argon is necessary because the Ir(III) dihydride formation is highly sensitive to the partial pressure of H2​ .

• Hydrogenation: Pressurize to 50 bar H2​ and stir at 25 °C for 8 hours.

• Depressurization & Isolation: Carefully vent the hydrogen gas. Evaporate the DCM under reduced pressure. The product can typically be isolated in >95% purity by simply passing the residue through a short plug of silica to remove the Ir catalyst.

Mechanistic Workflow Diagram

Parallel mechanistic workflows comparing CuH conjugate reduction and Ir-catalyzed hydrogenation.

References

• Organic & Biomolecular Chemistry - RSC Publishing Context: Importance of 2,5-dimethylhex-2-eno
• Asymmetric Hydrogenation of Di and Trisubstituted Enol Phosphinates with N,P-Ligated Iridium Complexes Source: Journal of the American Chemical Society (Pfaltz et al.)
• Enantioselectivity in the Iridium-Catalyzed Hydrogenation of Unfunctionalized Olefins Source: Organometallics - ACS Public
• Theoretical Studies on the Mechanism of Iridium-Catalyzed Alkene Hydrogenation Source: Organometallics - ACS Public

Sources

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Comparison Guide: Benchmarking Esterification Strategies for Sterically Hindered α,β-Unsaturated Acids

Introduction & Context

The synthesis of tert-butyl 2,5-dimethylhex-2-enoate is a critical transformation in the preparation of complex antimitotic peptides. The parent acid, 2,5-dimethylhex-2-enoic acid, serves as a key hydrophobic building block for potent tubulin inhibitors, including (−)-Hemiasterlin and Taltobulin (HTI-286)[1].

However, achieving high yields in this specific esterification is notoriously difficult. The substrate is an α,β-unsaturated carboxylic acid, meaning the sp² hybridization and double-bond conjugation inherently reduce the electrophilicity of the carbonyl carbon[2]. When this electronic deactivation is combined with the severe steric shielding provided by the α-methyl and β-isobutyl groups, and the bulky, weakly nucleophilic nature of tert-butanol, conventional Fischer esterification completely fails. This necessitates the use of specialized coupling reagents to force the reaction forward[3].

Mechanistic Causality: Why Standard Reagents Fail

As an application scientist, selecting the right coupling reagent requires understanding the failure modes of common activators. The causality behind the poor yields of traditional methods lies in reaction kinetics:

• Carbodiimides (EDC/DCC) : In a standard Steglich esterification, EDC activates the acid to form an O-acylisourea intermediate. Because tert-butanol is too sterically hindered to attack this intermediate rapidly, the O-acylisourea undergoes a deleterious [1,3]-sigmatropic rearrangement into a thermodynamically stable, unreactive N-acylurea byproduct.

• Phosphonic Anhydrides (T3P) : While excellent for peptide bond formation due to low epimerization rates, T3P struggles to activate highly hindered α,β-unsaturated acids sufficiently for tert-butanol attack, leading to high recovery of unreacted starting material.

• Direct tert-Butylation (Boc₂O/DMAP) : This approach represents a paradigm shift. Instead of relying on exogenous tert-butanol, 3 reacts with the acid to form a mixed anhydride[3]. Upon attack by the hypernucleophile DMAP, this intermediate decomposes, releasing CO₂ gas and generating an ultra-reactive acylpyridinium species in the immediate vicinity of a newly liberated tert-butoxide ion. This proximity effect drives the esterification entropically, bypassing the kinetic barriers of other methods[3].

Benchmarking Data: Yield Comparison

To objectively determine the optimal protocol, four distinct coupling strategies were benchmarked for the synthesis of tert-butyl 2,5-dimethylhex-2-enoate.

Coupling Reagent	Equivalents (Reagent / Additive)	Solvent	Temp / Time	Isolated Yield (%)	Major Byproduct / Observation
EDC·HCl / DMAP	1.5 eq / 1.0 eq	CH₂Cl₂	25°C / 24 h	18%	N-Acylurea (45%)
T3P / Pyridine	2.0 eq / 3.0 eq	EtOAc	80°C / 24 h	12%	Unreacted Acid
TCBC / DMAP (Yamaguchi)	1.2 eq / 2.0 eq	Toluene	80°C / 16 h	41%	Symmetrical Anhydride
Boc₂O / DMAP	2.0 eq / 0.5 eq	t-BuOH	40°C / 12 h	88%	None (CO₂ Gas evolution)

Visualizations

Workflow benchmarking four coupling reagents for tert-butyl 2,5-dimethylhex-2-enoate synthesis.

Mechanistic pathway of Boc2O/DMAP mediated direct tert-butylation bypassing steric hindrance.

Optimized Experimental Protocol: Boc₂O / DMAP Esterification

Based on the benchmark data, the Boc₂O/DMAP system is the definitive choice. This protocol is designed as a self-validating system, allowing researchers to visually and analytically track reaction progress.

Materials Required:

• (E)-2,5-dimethylhex-2-enoic acid (1.0 eq, 10 mmol, 1.42 g)

• Di-tert-butyl dicarbonate (Boc₂O) (2.0 eq, 20 mmol, 4.36 g)

• 4-Dimethylaminopyridine (DMAP) (0.5 eq, 5 mmol, 0.61 g)

• tert-Butanol (Solvent, 20 mL)

Step-by-Step Procedure:

• Preparation : In an oven-dried 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2,5-dimethylhex-2-enoic acid in 20 mL of anhydrous tert-butanol.

• Catalyst Addition : Add DMAP (0.61 g) to the solution. Self-Validation Check: The solution should remain clear. DMAP serves as the hypernucleophilic catalyst.

• Activation : Slowly add Boc₂O (4.36 g) in portions.

• Observation : Self-Validation Check: Effervescence (CO₂ gas evolution) will begin shortly after the addition. This is the physical confirmation that the mixed anhydride is decomposing into the active acylpyridinium species.

• Heating : Attach a reflux condenser and heat the reaction mixture to 40°C for 12 hours.

• Monitoring : Monitor the reaction via TLC (Hexanes/EtOAc 9:1). Stain the TLC plate with KMnO₄; the starting acid (Rf ~0.2) will disappear, and the product (Rf ~0.7) will appear as a bright yellow spot against the purple background (due to the double bond).

• Workup : Cool the mixture to room temperature, dilute with 50 mL diethyl ether, and wash sequentially with 1M HCl (2 x 20 mL) to remove the DMAP catalyst, saturated NaHCO₃ (2 x 20 mL) to remove any trace unreacted acid, and brine (20 mL).

• Purification : Dry the organic layer over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography (Hexanes/EtOAc 95:5) to yield tert-butyl 2,5-dimethylhex-2-enoate as a colorless oil.

References

• A Total Synthesis of (−)-Hemiasterlin Using N-Bts Methodology (ACS Publications). Demonstrates the synthesis of the 2,5-dimethylhex-2-enoic acid framework and the application of Boc₂O methodologies.
• HTI-286 (Taltobulin) Synthesis and Microtubule Inhibition (Scribd). Contextualizes the target molecule's role in antimitotic peptide drug development.
• A Borane-Mediated Palladium-Catalyzed Reductive Allylic Alkylation of α,β-Unsaturated Carbonyl Compounds (The Royal Society of Chemistry). Highlights the inherent chemical challenges and reduced electrophilicity of α,β-unsaturated systems.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. rsc.org [rsc.org]
• 3. pubs.acs.org [pubs.acs.org]

comparing thermodynamic vs kinetic control in tert-butyl 2,5-dimethylhex-2-enoate synthesis

An In-Depth Comparison Guide: Thermodynamic vs. Kinetic Control in the Synthesis of tert-Butyl 2,5-Dimethylhex-2-enoate

Executive Summary

The stereoselective synthesis of α,β -unsaturated esters is a foundational transformation in organic chemistry, particularly in the development of complex Active Pharmaceutical Ingredients (APIs). A prime example is tert-butyl 2,5-dimethylhex-2-enoate , a critical structural motif and precursor for the synthesis of Taltobulin (HTI-286), a highly potent tubulin inhibitor[1][2].

Depending on the biological target, drug development professionals may require either the (E)- or (Z)-isomer of this intermediate. Achieving absolute stereocontrol requires a deep understanding of the olefination reaction's energy landscape. This guide provides an objective, data-backed comparison of synthesizing this molecule via thermodynamic control (Standard Horner-Wadsworth-Emmons) versus kinetic control (Still-Gennari modification)[3][4].

Mechanistic Framework: The Olefination Dichotomy

The synthesis of tert-butyl 2,5-dimethylhex-2-enoate relies on the coupling of isovaleraldehyde (3-methylbutanal) with a phosphonate carbanion. The divergence between the (E) and (Z) isomers is dictated entirely by the electronic properties of the phosphonate reagent and the resulting reversibility of the intermediate oxaphosphetane[5][6].

• Thermodynamic Control (Standard HWE): Utilizing a standard dialkyl phosphonate (e.g., tert-butyl 2-(diethoxyphosphoryl)propanoate), the initial nucleophilic addition to the aldehyde is completely reversible[6][7]. This allows the intermediate to equilibrate, funneling the reaction through the lowest-energy, least sterically hindered anti-oxaphosphetane, which eliminates to form the thermodynamically stable (E)-alkene [8].

• Kinetic Control (Still-Gennari Modification): By substituting the ethoxy groups with strongly electron-withdrawing 2,2,2-trifluoroethoxy groups, the electrophilicity of the phosphorus atom is drastically increased[3][7]. This accelerates the elimination step (P-C and O-C bond cleavage) to such a degree that the initial carbon-carbon bond formation becomes irreversible[8]. The reaction is trapped under kinetic control, favoring the early transition state with the least steric clash, yielding the syn-oxaphosphetane and ultimately the (Z)-alkene [4][5].

Reaction Strategy Visualization

Divergent synthetic pathways for E/Z stereocontrol in tert-butyl 2,5-dimethylhex-2-enoate synthesis.

Comparative Performance Data

The following table summarizes the objective performance metrics and operational parameters for both methodologies when applied to the synthesis of this specific aliphatic substrate[3][4].

Parameter	Thermodynamic Control (Standard HWE)	Kinetic Control (Still-Gennari)
Target Isomer	(E)-tert-butyl 2,5-dimethylhex-2-enoate	(Z)-tert-butyl 2,5-dimethylhex-2-enoate
Phosphonate Reagent	tert-butyl 2-(diethoxyphosphoryl)propanoate	tert-butyl 2-[bis(2,2,2-trifluoroethoxy)phosphoryl]propanoate
Base System	NaH (Sodium Hydride)	KHMDS + 18-crown-6
Solvent & Temperature	THF, 0 °C to Room Temperature	THF, -78 °C
Typical E:Z Ratio	> 95:5	< 5:95
Reaction Reversibility	Reversible addition step	Irreversible addition step
Operational Complexity	Low (Standard bench conditions)	High (Strict cryogenic & anhydrous conditions)

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducible results, the following protocols detail not just the steps, but the causality behind the reagent choices.

Protocol A: Thermodynamic Control Synthesis (Standard HWE)

Objective: Synthesis of (E)-tert-butyl 2,5-dimethylhex-2-enoate.

• Carbanion Generation: Under an inert argon atmosphere, suspend NaH (1.1 eq) in anhydrous THF at 0 °C. Slowly add tert-butyl 2-(diethoxyphosphoryl)propanoate (1.0 eq) dropwise.

  • Causality: NaH is utilized to irreversibly deprotonate the phosphonate, driving the formation of the nucleophilic carbanion[6]. The ethoxy groups are not strongly electron-withdrawing, ensuring the subsequent intermediate has a sufficiently long lifetime to equilibrate[7].

• Aldehyde Addition: Once H2 evolution ceases (indicating complete carbanion formation), add isovaleraldehyde (1.1 eq) dropwise at 0 °C.

• Equilibration & Elimination: Remove the ice bath and allow the reaction to stir at room temperature for 2 hours.

  • Causality: Warming the reaction provides the activation energy necessary for the reversible syn-adduct to revert to starting materials and funnel through the thermodynamically stable anti-oxaphosphetane, ensuring high (E)-selectivity[6][8].

• Workup: Quench with saturated aqueous NH4Cl, extract with ethyl acetate, dry over Na2SO4, and purify via silica gel chromatography.

Protocol B: Kinetic Control Synthesis (Still-Gennari Modification)

Objective: Synthesis of (Z)-tert-butyl 2,5-dimethylhex-2-enoate.

• Base Preparation: In a flame-dried flask under argon, dissolve 18-crown-6 (1.5 eq) and tert-butyl 2-[bis(2,2,2-trifluoroethoxy)phosphoryl]propanoate (1.0 eq) in anhydrous THF. Cool the system strictly to -78 °C.

• Deprotonation: Slowly add KHMDS (1.1 eq, 0.5 M in toluene) dropwise down the side of the flask.

  • Causality: The addition of 18-crown-6 is mechanistically mandatory. By chelating the potassium cation from KHMDS, it prevents the stabilization of the intermediate oxyanion[3][5]. This lack of stabilization, combined with the extreme electron-withdrawing nature of the trifluoroethyl groups, forces an immediate, irreversible elimination of the oxaphosphetane[9].

• Kinetic Trapping: Add isovaleraldehyde (1.1 eq) dropwise at -78 °C. Stir for 1 hour at -78 °C before slowly warming to 0 °C.

  • Causality: Maintaining cryogenic temperatures (-78 °C) ensures that the reaction remains strictly under kinetic control. The low thermal energy prevents any potential equilibration, preserving the stereochemistry of the early transition state to yield the (Z)-alkene[4].

• Workup: Quench cold with saturated aqueous NH4Cl, extract with diethyl ether, and purify rapidly to prevent acid-catalyzed isomerization.

Mechanistic Energy Landscape

Energy landscape logic dictating the stereochemical outcome based on reaction reversibility.

Application in Drug Development

The ability to predictably toggle between thermodynamic and kinetic control is not merely an academic exercise; it is a critical operational parameter in drug manufacturing. In the total synthesis of the antimitotic agent Taltobulin (HTI-286), the spatial orientation of the 2,5-dimethylhex-2-enoic acid derivative directly impacts the molecule's ability to bind to the vinca alkaloid site on tubulin[1][2]. By utilizing the distinct mechanistic pathways outlined above, process chemists can reliably scale the exact stereoisomer required for optimal pharmacokinetic and pharmacodynamic profiles.

Sources

• 1. Taltobulin intermediate-6 | Benchchem [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Highly Z-Selective Horner–Wadsworth–Emmons Olefination Using Modified Still–Gennari-Type Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 6. benchchem.com [benchchem.com]
• 7. ethz.ch [ethz.ch]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Methyl bis(2,2,2-trifluoroethoxy)phosphinylacetate - Enamine [enamine.net]

Safety & Regulatory Compliance

tert-Butyl 2,5-dimethylhex-2-enoate proper disposal procedures

Standard Operating Procedure: Operational Handling and Disposal of tert-Butyl 2,5-dimethylhex-2-enoate

For researchers and drug development professionals, managing highly functionalized intermediates requires precision. tert-Butyl 2,5-dimethylhex-2-enoate (CAS: 587840-39-9)[1] is a branched, α,β -unsaturated ester utilized in complex organic syntheses. While its structural features—specifically the bulky tert-butyl group and the conjugated double bond—make it a valuable synthetic building block, they also dictate strict operational and disposal parameters.

This guide provides a self-validating, step-by-step protocol for the safe handling, storage, and disposal of tert-butyl 2,5-dimethylhex-2-enoate, grounded in established chemical principles.

Hazard Assessment & Mechanistic Rationale

Understanding the chemical behavior of tert-butyl 2,5-dimethylhex-2-enoate is critical for designing an effective disposal plan. We do not rely on generic waste protocols; instead, we tailor our approach to the molecule's specific reactivity.

• Hydrolysis Resistance (The Steric Factor) : Standard laboratory disposal often involves quenching reactive esters via base-catalyzed saponification. However, the bulky tert-butyl group creates severe steric hindrance around the ester carbonyl. This physical barrier restricts nucleophilic attack by hydroxide ions, making alkaline hydrolysis extremely slow and inefficient[2],[3]. Attempting to neutralize this compound chemically will result in incomplete degradation and an unpredictable mixed waste stream.

• Unsaturation & Polymerization : The α,β -unsaturated system (hex-2-enoate) is susceptible to auto-oxidation and radical-initiated polymerization when exposed to atmospheric oxygen and light. This necessitates strict environmental controls during both active use and waste storage.

Quantitative Data & Classification

The following table summarizes the critical physicochemical properties and waste classifications required for logistical planning.

Parameter	Specification / Classification
Chemical Name	tert-Butyl 2,5-dimethylhex-2-enoate
CAS Number	587840-39-9[1]
Molecular Formula	C₁₂H₂₂O₂
Structural Class	α,β -Unsaturated tert-butyl ester
Primary Hazards	Combustible liquid, Skin/Eye Irritant, Aquatic Toxicity
Waste Segregation	Non-Halogenated Organic Waste
Recommended Disposal	High-Temperature Chemical Incineration[4]

Operational Logistics & Handling Protocol

To maintain scientific integrity and operational safety, adhere to the following self-validating handling procedure:

Step 1: Environmental Control Conduct all transfers within a certified chemical fume hood. Ensure the sash is positioned at the optimal operational height to maintain negative pressure and capture volatile organic compounds (VOCs).

Step 2: Inert Atmosphere Purging Before and after withdrawing the reagent, purge the primary container with an inert gas (argon or nitrogen).

• Causality: Displacing oxygen prevents radical-initiated polymerization or auto-oxidation of the conjugated double bond, ensuring the reagent remains pure and preventing pressure buildup from degradation byproducts.

Step 3: Personal Protective Equipment (PPE) Don standard chemical-resistant nitrile gloves, tight-fitting safety goggles, and a flame-retardant lab coat. If handling large volumes (>1 L), a face shield is recommended.

Step 4: Storage Parameters Seal the container tightly with parafilm or Teflon tape. Store in a dedicated flammables cabinet at 2–8 °C, strictly isolated from strong oxidizing agents and direct UV light sources.

Waste Segregation & Disposal Procedures

Because chemical degradation is structurally inhibited[2], physical destruction via incineration is the only reliable disposal method[4].

Step 1: Primary Segregation Collect all unreacted tert-butyl 2,5-dimethylhex-2-enoate, along with associated non-halogenated solvent washings (e.g., ethyl acetate, hexanes), into a designated, clearly labeled "Non-Halogenated Organic Waste" carboy.

• Self-Validating Check: Verify that no halogenated solvents (e.g., dichloromethane, chloroform) are introduced into this stream to prevent the formation of toxic dioxins during incineration.

Step 2: Avoid Chemical Quenching Do not attempt to neutralize the waste using strong bases (e.g., NaOH or KOH).

• Causality: As established, the steric hindrance of the tert-butyl group prevents efficient saponification[3]. Adding base merely creates a hazardous, corrosive emulsion without destroying the active compound.

Step 3: Secondary Containment & Venting Ensure the waste carboy is equipped with a vented cap to safely release any pressure generated by incidental off-gassing. Place the carboy within a secondary containment tray inside a ventilated waste accumulation area.

Step 4: Institutional Transfer Coordinate with your Environmental Health and Safety (EHS) department to transfer the sealed waste to a licensed hazardous waste management facility. The ultimate disposal route must be high-temperature chemical incineration equipped with afterburners and scrubbers to ensure complete conversion to CO₂ and H₂O[4].

Spill Response & Emergency Workflows

In the event of an operational failure resulting in a spill, execute the following protocol:

• Isolation : Immediately evacuate the immediate area and eliminate all potential ignition sources (e.g., hot plates, open flames).

• Containment : Surround and cover the spill with an inert, non-combustible absorbent material such as dry sand, vermiculite, or diatomaceous earth.

  • Causality: Using inert materials prevents exothermic reactions. Never use combustible absorbents like sawdust with reactive organics.

• Collection : Use non-sparking tools (e.g., polypropylene dustpans) to sweep the absorbed mixture into a heavy-duty, sealable polyethylene hazardous waste container.

• Decontamination : Wash the affected surface with a mild detergent and water. Collect the rinsate as hazardous aqueous waste, as the compound exhibits aquatic toxicity.

Disposal Workflow Visualization

The following diagram maps the logical flow of waste segregation to ensure compliance and safety.

Workflow for the segregation and disposal of tert-butyl 2,5-dimethylhex-2-enoate waste.

References

• 1H-Phosphole, 1-(4-chlorophenyl)-2,3-dihydro-4 ... - EvitaChem. EvitaChem.
• Synthesis of chiral malonates by α-alkylation of 2,2-diphenylethyl tert-butyl malonates via enantioselective phase-transfer catalysis. Frontiers in Chemistry.
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